Sodium Chloride

• IUPAC Name: sodium;chloride
• InChI: InChI=1S/ClH.Na/h1H;/q;+1/p-1
• InChI Key: FAPWRFPIFSIZLT-UHFFFAOYSA-M
• Canonical SMILES: [Na+].[Cl-]
• Molecular Formula: NaCl, ClNa
• Related CAS: 14784-90-8 ((24)hydrochlorideCl), 17112-21-9 ((22)hydrochlorideCl)
• DSSTOX Substance ID: DTXSID3021271
• Molecular Weight: 58.44 g/mol
• Physical Description: Dry Powder; Dry Powder, Liquid; Dry Powder, Other Solid; Dry Powder, Water or Solvent Wet Solid; Liquid; Liquid, Other Solid; NKRA; Other Solid; Pellets or Large Crystals; Pellets or Large Crystals, Liquid; Water or Solvent Wet Solid, Water soluble, white crystals; [CAMEO]
• Boiling Point: 1465 °C
• Solubility: 36.0 g/100 g of water at 25 °C, One gram dissolves in 2.8 mL water /3.57X10+5 mg/L/ at 25 °C, Slightly soluble in ethanol, 0.065 g/100 g ethanol at 25 °C, 7.15 g/100 g ethylene glycol at 25 °C, 5.21 g/100 g formic acid at 25 °C, 10 g/100 g glycerol at 25 °C, 2.15 g /100 g liquid ammonia at -40 °C, 1.40 g/100g methanol at 25 °C, 1.86 g/100 g monoethanolamine at 25 °C /Table/, One gram dissolves in ... 2.6 mL boiling water, in 10 mL glycerol
• Density: 2.17 at 25 °C/4 °C, Enthalpy of formation: -410.9 kJ/mol at 25 °C; Density of molten sodium chloride at 850 °C: 1.549 g/cu cm; latent heat of fusion: 0.52 kJ/g
• Vapor Pressure: VP: 1 mm Hg at 865 °C
• Impurities: The principal impurity in naturally occurring rock salt is calcium sulfate, generally 1-4%, with small amounts of calcium chloride and magnesium chloride.
• Color/Form: Colorless, transparent crystals or white, crystalline powder, Colorless and transparent or translucent when in large crystals, Colorless cubic crystals
• CAS No.: 7647-14-5, 14762-51-7, 32343-72-9, 8028-77-1
• Melting Point: 800.7 °C

Description

Historical Trajectories in Sodium Chloride Scientific Inquiry

The scientific journey to understand this compound is a story of foundational chemical discoveries and evolving perspectives on its importance in the natural world and for human civilization.

While this compound has been known and used since antiquity, a scientific understanding of its composition is a more recent development. quora.comwikipedia.org For a long time, chemists did not distinguish between potassium and sodium compounds. quora.comwebelements.com Early chemists referred to sodium carbonate as "mineral alkali" and potassium carbonate as "vegetable alkali". webelements.com In 1736, French physician Henri-Louis Duhamel de Monceau made a step forward by producing a salty-tasting solution from the reaction of sodium carbonate and hydrochloric acid. bris.ac.uk

The definitive identification of this compound's constituent elements, sodium and chlorine, was the work of the British chemist Sir Humphry Davy. bris.ac.ukbritannica.com In 1807, using the then-new technology of the electric battery, Davy applied electrolysis to molten caustic soda (sodium hydroxide) to isolate the highly reactive metal he named sodium. famouschemists.orgwikipedia.orgsciencehistory.org A few years later, in 1810, Davy also established that the gas liberated from muriatic acid (hydrochloric acid), which was previously thought to contain oxygen, was in fact a distinct element. britannica.comwikipedia.orgsciencehistory.org He named this greenish-yellow gas chlorine. wikipedia.org Davy confirmed that the common salt produced by burning sodium metal in chlorine gas was chemically identical to the salt known for millennia. bris.ac.uk

Table 1: Key Figures in the Discovery of this compound's Elements

Scientist	Contribution	Year
Henri-Louis Duhamel de Monceau	Produced a salty solution from sodium carbonate and hydrochloric acid. bris.ac.uk	1736
Sir Humphry Davy	Isolated sodium through electrolysis of sodium hydroxide (B78521). famouschemists.orgsciencehistory.org	1807

Research perspectives on this compound have evolved from its historical and economic importance to its fundamental roles in biology and industrial chemistry.

Historically, the most significant property of this compound was its ability to preserve food. wikipedia.orgserraprocess.com Ancient civilizations, including the Chinese and Egyptians, recognized that salt inhibits the growth of bacteria by reducing a food's water activity. bris.ac.ukhistory.com This allowed for the long-term storage and transport of food, which was a foundational contributor to the development of civilization. wikipedia.org The economic importance of salt was immense, leading to the establishment of trade routes, the levying of taxes, and even wars over its control. wikipedia.orgbris.ac.ukwikipedia.org

In the modern scientific era, research has elucidated the critical biological importance of this compound. It is now understood to be essential for life, providing the key electrolytes sodium (Na+) and chloride (Cl-) ions. wikipedia.orgchemicals.co.uk Research has demonstrated that these ions are vital for numerous physiological processes, including the regulation of fluid balance, blood pressure, and the transmission of nerve impulses and muscle contractions. dcfinechemicals.comwikipedia.orgpatsnap.com The body cannot produce these ions, so they must be obtained from external sources. history.com

Table 2: Evolving Significance of this compound

Era	Primary Significance	Key Research Findings/Applications
Ancient/Pre-Modern	Food Preservation & Economic Value	Use in drying and preserving meats and other foods. bris.ac.ukhistory.com A highly valued trade commodity. wikipedia.orgwikipedia.org
Modern Scientific	Biological & Physiological Roles	Essential for fluid balance, nerve function, and muscle contraction. dcfinechemicals.comwikipedia.orgpatsnap.com Provides essential sodium and chloride ions. wikipedia.orgchemicals.co.uk

Scope and Interdisciplinary Relevance of this compound Research

Contemporary research into this compound is remarkably broad, spanning numerous scientific and industrial fields. Its abundance, simple ionic structure, and unique physicochemical properties make it a subject of ongoing investigation and application. rsc.org

In the field of chemistry , this compound is a fundamental raw material. dcfinechemicals.com The chlor-alkali industry uses electrolysis of brine (a concentrated NaCl solution) to produce chlorine and sodium hydroxide, which are themselves foundational chemicals for a vast array of products, including plastics, paper, and soaps. quora.comcstitaniums.com It is also used in the Solvay and Mannheim processes to produce sodium carbonate, calcium chloride, sodium sulfate (B86663), and hydrochloric acid. wikipedia.org

In materials science , research explores both the detrimental and beneficial effects of this compound. Studies investigate the mechanisms by which salt crystallization causes damage to porous building materials like stone and concrete. tudelft.nl Conversely, NaCl is being used as a template in the synthesis of high-performance electrode materials for energy storage devices. rsc.orgrsc.org

The field of electrochemistry has seen significant research into this compound-based electrolytes for various energy technologies. rsc.orgrsc.org Due to its low cost, abundance, and environmental friendliness, NaCl is being investigated for use in supercapacitors, metal-air batteries, and for the electrochemical production of hydrogen from water splitting. rsc.orgresearchgate.net

Even research into the origins of life has touched upon this compound. Some studies suggest that the presence of salt may have been crucial in assisting the formation of the building blocks of RNA on early Earth. sciencedaily.com Furthermore, high-pressure physics research investigates the behavior of this compound under extreme conditions, predicting novel structures and even metallization at immense pressures. researchgate.net

The industrial applications of this compound are extensive and reflect its diverse properties. It is used in:

Water treatment for softening and regenerating ion-exchange resins. cstitaniums.combellchem.com

De-icing roads and walkways by lowering the freezing point of water. chemicals.co.ukwikipedia.org

Metal processing as a flux in refining and extracting metals from ores. cstitaniums.com

The textile industry to help fix dyes to fabrics. cstitaniums.combellchem.com

The oil and gas industry in drilling fluids. cstitaniums.com

This wide-ranging relevance underscores that research into this compound continues to be a dynamic and impactful area of scientific inquiry.

Theoretical Frameworks and Computational Methodologies for Sodium Chloride

Quantum Mechanical and Molecular Modeling Approaches

At the heart of computational studies of NaCl are methods that model the interactions between its constituent ions and surrounding molecules. These range from highly accurate but computationally expensive quantum mechanical calculations to more efficient, classical force fields used for large-scale simulations.

Ab initio methods, which are based on the fundamental principles of quantum mechanics, are employed to derive the potential energy surface (PES) of sodium chloride systems. rsc.org These calculations provide a foundational understanding of the electronic structure and interaction energies. For instance, a full dimensional ab initio potential energy surface for the NaCl–H₂ system has been developed using coupled-cluster calculations with single, double, and perturbative triple excitations (CCSD(T)) with an augmented correlation-consistent polarized valence triple-zeta (aug-cc-pVTZ) basis set. nih.gov The goal of such work is often to accurately describe the long-range interactions, such as the dipole-quadrupole interaction between NaCl and H₂. nih.gov

These ab initio calculations are crucial for understanding dissociation processes. Molecular dynamics simulations based on these first-principles calculations have been used to determine the potential of mean force (PMF) between Na⁺ and Cl⁻ ions in water. researchgate.net The results from these simulations reveal that the ab initio PMF has a shallower contact minimum and a smaller transition barrier compared to those derived from classical force fields. researchgate.net This detailed information derived from quantum mechanics is then used to create or "parameterize" more simplified models, known as force fields, for use in larger simulations. researchgate.net The effective fragment potential (EFP) model, for example, treats the NaCl molecule with ab initio wave functions while representing surrounding water molecules more simply, allowing for the systematic study of how the addition of solvent molecules affects the salt's molecular and electronic structure. iastate.edu

To obtain benchmark geometries and lattice energies for small this compound clusters, high-level coupled-cluster (CC) based methods are the standard. researchgate.net Gas-phase clusters serve as ideal models for studying the fundamental physical and chemical properties of NaCl, which are significantly influenced by the cluster size. nih.govrsc.org Quantum chemical calculations at the CCSD(T)//DFT level have been performed to determine the structures and binding energies of neutral (NaCl)ₓ, cationic (NaCl)ₓNa⁺, and anionic (NaCl)ₓCl⁻ clusters for sizes up to x = 8. nih.govrsc.org

These studies have identified "magic cluster sizes," which show exceptional stability and are observed as high-intensity peaks in mass spectra. nih.govrsc.org For example, while energetics can explain the special stability of the (NaCl)₄Cl⁻ anion, the cationic magic cluster (NaCl)₄Na⁺ is found to be stable due to entropic effects rather than just energetics. researchgate.netnih.govrsc.org Specifically, low-lying vibrational modes in the near-planar cluster create a high density of states, which, along with other factors, leads to a very small unimolecular rate constant for its dissociation. rsc.org Collision-induced dissociation experiments show that fragmentation often occurs through the loss of stable neutral clusters like (NaCl)₂ or (NaCl)₄, rather than the evaporation of single NaCl units. nih.govrsc.org

Table 1: Dissociation Energies for Cationic, Anionic, and Neutral NaCl Clusters This table shows the energy required to remove a single NaCl unit from a larger cluster, as calculated at the CCSD/DZ//B3LYP-D3 level of theory. Data sourced from research on magic cluster sizes. researchgate.net

Cluster Size (x)	Cation Dissociation (eV)	Anion Dissociation (eV)	Neutral Dissociation (eV)
3	1.32	1.55	1.59
4	1.70	2.11	1.90
5	1.56	1.76	1.78
6	1.80	1.95	1.91
7	1.77	1.84	1.85
8	1.87	1.98	1.95

Force fields are sets of empirical energy functions and parameters that describe the potential energy of a system of particles. They are essential for performing large-scale molecular dynamics simulations. A significant challenge in developing force fields for NaCl is the inability of many models to simultaneously predict the thermodynamic properties of both the aqueous solution and the crystalline phase. researchgate.netberkeley.edunih.gov This issue often stems from oversimplified interaction models and insufficient parameterization. researchgate.netnih.gov

To address this, robust parameterization procedures have been developed. researchgate.netnih.gov These methods involve fitting the ion-ion interaction parameters to experimental values for the density, lattice energy, and chemical potential of crystalline NaCl at ambient conditions. researchgate.netnih.gov Starting from existing models like the AH/BK3 and MAH/BK3 force fields, this approach has led to more accurate and complex polarizable molecular models for NaCl electrolytes. researchgate.netberkeley.edunih.gov The performance of these refined force fields is confirmed by their ability to accurately predict a wide range of properties, including crystal thermodynamics, the density of molten NaCl, melting temperature, and aqueous solution properties. researchgate.netnih.gov

Table 2: Parameters for the Madrid Model Force Field for NaCl in TIP4P/2005 Water This table presents the non-bonded interaction parameters for the Na⁺ and Cl⁻ ions in a specific force field developed for use with the TIP4P/2005 water model. The model uses scaled charges. Data sourced from Benavides et al. (2017). ucm.es

Ion	q (e)	σ (Å)	ε/k_B (K)
Na⁺	+0.85	2.3745	115.83
Cl⁻	-0.85	4.0776	60.43

Simulations of Condensed Phases and Interfacial Phenomena

Using the force fields described above, researchers can simulate the behavior of this compound in its condensed phases—liquid (fused), solid (crystal), and aqueous solution—providing a dynamic, atom-level view of its properties.

Molecular dynamics (MD) simulations are a cornerstone for studying aqueous and molten NaCl. copernicus.orgcopernicus.org These simulations have been used to investigate the surface tension of aqueous NaCl from dilute solutions to highly supersaturated states and even to extrapolate to the properties of hypothetical molten salt at room temperature. copernicus.orgcopernicus.org Such studies reveal that the concentration dependence of surface tension can be divided into distinct regimes: a water-dominated regime, a transition regime, and a molten NaCl-dominated regime. copernicus.orgcopernicus.org

Simulations of molten NaCl have been performed to test and validate dispersion models used in ab initio molecular dynamics (AIMD). elsevierpure.com These AIMD simulations calculate thermophysical properties like density and heat capacity across a range of temperatures, showing good agreement with experimental data. elsevierpure.com For aqueous solutions, MD simulations covering several nanoseconds have been used to investigate how properties change with salt concentration. su.se These studies show that self-diffusion and interdiffusion coefficients decrease as salt concentration increases, while providing detailed structural information through ion-ion pair correlation functions. su.se

Theoretical models and simulations provide critical insights into the dissolution of NaCl crystals and the structure of water at the crystal-solution interface. rsc.orgacs.org The initial stages of dissolution have been probed using AIMD, which highlights the importance of ion polarizability. rsc.org The process involves a series of dynamic microscopic sub-processes that result in an inherently stochastic mechanism, where the crystal crumbles as its surface-area-to-volume ratio increases. rsc.org

At the interface, MD simulations using polarizable water models show that sodium ions are selectively adsorbed, and their mobility is significantly reduced. acs.org The structure of the hydration shell around the ions is a key aspect of solvation. nih.govrsc.org Ab initio MD simulations have been used to investigate the solvation structures of Na⁺ and Cl⁻ ions, revealing coordination numbers consistent with experimental X-ray and neutron scattering studies. nih.gov The balance between breaking the original hydrogen bond network of water and forming new hydration shells around the ions is sensitive to the hydrogen-bonding strength of the water itself. aip.org By combining experimental X-ray spectroscopy with AIMD and spectrum calculations, researchers can distill the spectral fingerprints of the first hydration shells around Na⁺ and Cl⁻, confirming that the strongest changes to water's electronic structure are induced by these immediate neighbors. rsc.org

Computational Studies of Ion Adsorption and Surface Interactions at this compound Interfaces

Computational methods, particularly molecular dynamics (MD) simulations, are pivotal in understanding the interactions at this compound interfaces. Studies have investigated the NaCl salt-solution interface to calculate properties like solubility and surface charge. aip.org These simulations employ both kinetic and thermodynamic approaches. The direct method involves simulating a combined salt-solution system until equilibrium is reached, at which point the concentration of the solution represents the solubility. aip.org A complementary thermodynamic approach calculates the chemical potential of NaCl in both the solid and solution phases separately. aip.org

MD simulations have also been used to explore the characteristics of water molecules near different crystallographic faces of NaCl, such as the (001) and (011) surfaces. acs.org These studies reveal that water molecules within the first few layers near the crystal surface exhibit reduced diffusivity, behaving in a "solid-like" manner. acs.org While the NaCl surfaces are generally stable in water without dissolution of ions over short simulation times, the specific surface face influences the number of adsorbed water layers, the positioning of water molecules, and the perturbation of the hydrogen-bonding network. acs.org Furthermore, polarizable shell models used in MD simulations have shown a propensity for chloride ions to accumulate at the air/water interface, a finding that aligns with more complex polarizable potential models and highlights the utility of simpler, computationally less expensive models for studying ion behavior at interfaces. nitech.ac.jpresearchgate.net

Thermophysical and Phase Transition Modeling of this compound

Modeling the thermophysical properties and phase transitions of this compound, especially under extreme conditions, is crucial for both fundamental science and practical applications, such as its use as a pressure gauge in high-pressure research. aip.orgbyu.edubyu.edu

Pressure-Volume Relationships and Elastic Constants Calculations for this compound under Pressure

The relationship between pressure and volume for NaCl has been extensively calculated to serve as a pressure calibration standard. aip.orgbyu.edubyu.edu Early models used the Mie-Grüneisen equation of state with Born-Mayer repulsion terms for nearest and next-nearest neighbors to calculate pressure as a function of lattice parameter and temperature up to 500 kbar and 1500°C. aip.orgbyu.edu These calculations show good agreement with experimental shock data and room-temperature measurements. aip.orgbyu.edu

First-principles calculations using the ab initio plane-wave pseudopotential density functional theory (DFT) method have been employed to determine the elastic constants of the B1 (rocksalt) structure of NaCl under pressure. researchgate.netiphy.ac.cn These studies find that the elastic constants C11 and C12, along with the bulk modulus, increase monotonically with pressure. researchgate.netiphy.ac.cn However, the elastic constant C44 shows a different behavior, increasing up to a certain pressure (around 28 GPa) before decreasing. researchgate.netiphy.ac.cn Classical molecular dynamics simulations using potentials like the Born-Mayer-Huggins-Fumi-Tosi potential also model these constants. aip.org At normal conditions, these simulations show elastic isotropy, but at high pressures, elastic anisotropy emerges, which is consistent with experimental and DFT results. aip.org

Calculated Elastic Constants of NaCl at Normal Conditions

Source/Method	C11 (GPa)	C12 (GPa)	C44 (GPa)
Classical Molecular Dynamics aip.org	43.3	13.9	14.2
First-Principles (DFT) researchgate.netiphy.ac.cn	Results show good agreement with experimental data at zero pressure.	Results show good agreement with experimental data at zero pressure.	Results show good agreement with experimental data at zero pressure.

Anharmonic Perturbation and Quasiharmonic Theory Applications to this compound

To accurately model the thermodynamic properties of NaCl, it is necessary to go beyond the simple harmonic approximation and include anharmonic effects. Theoretical studies have utilized Monte Carlo simulations, anharmonic perturbation theory, and quasiharmonic theory to calculate thermodynamic properties. aps.org These methods have been applied to rigid-ion models of NaCl, and the results highlight the importance of including second-neighbor interactions between like ions to accurately predict phase transition pressures. aps.org The analysis of experimental data on entropy, constant volume heat capacity, and the Grüneisen function allows for the separation of quasi-harmonic and explicit anharmonic contributions. researchgate.net These explicit anharmonic contributions are consistent with the predictions of anharmonic perturbation theory. researchgate.net

Polymorphic Phase Transition Prediction and Thermodynamic Property Calculations

This compound undergoes a structural phase transition from the B1 (rocksalt) to the B2 (CsCl-type) structure at high pressure. researchgate.netras.ru Theoretical calculations predict this transition pressure to be around 28.3 GPa. researchgate.netiphy.ac.cn The inclusion of second-neighbor interactions in theoretical models is critical for obtaining accurate transition pressure values. aps.org Without these interactions, the B1-B2 phase transition is predicted to occur at a much lower pressure. aps.org

Experimentally, depth-sensing macroindentation has been used to identify four new polymorphs of NaCl in addition to the known fcc (B1) and bcc (B2) structures. uol.deresearchgate.net Furthermore, at extremely high pressures, theoretical searches have predicted novel orthorhombic high-pressure structures that are expected to be metallic. researchgate.net The phase diagram of NaCl has been studied extensively, showing the relationship between pressure, temperature, and composition. researchgate.netlibretexts.orgscispace.comresearchgate.netwesterntransportationinstitute.org For instance, the phase diagram of the Na-Cl system reveals the stability of different stoichiometries under pressure. researchgate.net

Predicted High-Pressure Phases of NaCl

Structure	Predicted Stability Range (GPa)	Properties	Reference
B2 (CsCl-type)	~30	-	acs.orgbyu.eduresearchgate.netiphy.ac.cn
oC8 (orthorhombic)	322–645	Metallic via band-gap closure	researchgate.net
oI8 (orthorhombic)	645–683	Metallic	researchgate.net
oP16 (orthorhombic)	Above 683	Metallic	researchgate.net

Astrochemistry and Extraterrestrial Formation Mechanisms of this compound

This compound has been detected in various extraterrestrial environments, including circumstellar envelopes of evolved stars like IRC+10216 and in high-mass protostellar disks. oup.comnih.govnih.gov Understanding its formation in these environments requires studying specific chemical pathways.

Radiative Association Processes in Interstellar Environments

Radiative association is a key process for the formation of molecules in the low-density conditions of interstellar and circumstellar space. aanda.orgfrontiersin.org This process involves two species (atoms or molecules) colliding to form a temporary, excited complex, which then stabilizes by emitting a photon. frontiersin.org For this compound, this involves the association of a sodium atom (or ion) and a chlorine atom. oup.comaanda.org

Theoretical studies are crucial as laboratory experiments on radiative association are very difficult to perform. aanda.org Calculations of the rate coefficient for NaCl formation have been performed for temperatures ranging from 1 K to 750 K. aanda.orgaanda.orgnih.gov These studies show that nonadiabatic coupling between the lowest ionic and neutral electronic states significantly enhances the formation rate of NaCl by one to two orders of magnitude compared to conventional single-channel calculations. aanda.orgaanda.orgnih.gov Another contributing pathway is a single-channel process starting from the continuum of the A¹Π electronic state, which becomes relevant at temperatures above 200 K. aanda.org The calculated rate coefficients can be incorporated into astrochemical network models to better understand the abundance of NaCl observed in various astronomical sources. aanda.org

Nonadiabatic Coupling Effects on this compound Molecular Formation

The formation of the diatomic this compound (NaCl) molecule, particularly through processes like radiative association, provides a compelling case for the necessity of theoretical frameworks that extend beyond the Born-Oppenheimer approximation. At low temperatures, the consideration of nonadiabatic coupling effects is not merely a refinement but a fundamental requirement for the accurate prediction of molecular formation dynamics.

Recent research has demonstrated the profound impact of nonadiabatic dynamics on the radiative association of sodium (Na) and chlorine (Cl) atoms. nih.gov Studies focusing on a temperature range of 1 K to 30 K have revealed that nonadiabatic effects are critical in this regime. aip.org

Detailed Research Findings

Computational investigations into the radiative association of Na and Cl have been conducted by accounting for the coupled dynamics on the lowest ionic and the lowest neutral diabatic 1Σ+ states. aip.org These calculations utilize ab initio data for the potential energy curves, the diabatic coupling, and the electric dipole moments of NaCl. nih.govaip.org

The central finding of these studies is that a theoretical treatment incorporating nonadiabatic coupling yields a cross-section for radiative association that is one to four orders of magnitude larger than that predicted by conventional adiabatic dynamics. aip.org This highlights the inadequacy of the adiabatic approximation in describing the formation of NaCl under these conditions. The nonadiabatic pathways significantly enhance the probability of the molecule forming and stabilizing through the emission of a photon.

In addition to the dynamics on the 1Σ+ states, the contribution to the radiative association rate constant from Na and Cl atoms approaching each other in the A1Π state has also been calculated using established quantum mechanical methods. aip.org

The theoretical and computational methodologies employed in these studies involve the implementation of scattering programs designed to calculate radiative association cross-sections while explicitly accounting for the coupled dynamics between electronic states. aip.org This approach is essential for capturing the complex interplay between the electronic and nuclear motions during the formation of the ionic bond in this compound.

The table below summarizes the key aspects of the computational approach to studying nonadiabatic effects in NaCl formation.

Computational Aspect	Description	Reference
Process Studied	Radiative Association (RA) of Na and Cl	nih.govaip.org
Temperature Range	1 K – 30 K	aip.org
Key Dynamic Effect	Nonadiabatic Coupling	nih.govaip.org
Electronic States	Lowest ionic and neutral diabatic 1Σ+ states, A1Π state	aip.org
Input Data	Ab initio potential energy curves, diabatic coupling, electric dipole moments	nih.govaip.org
Primary Outcome	Calculation of RA cross-sections and rate constants	aip.org
Significance	Nonadiabatic treatment shows a 1-4 order of magnitude increase in the RA cross-section compared to adiabatic models.	aip.org

These findings underscore the importance of moving beyond simplified models to capture the true quantum mechanical nature of chemical bond formation, especially in systems where transitions between electronic states play a dominant role.

Crystallographic and Material Science Investigations of Sodium Chloride

Crystal Structure Analysis and Characterization of Sodium Chloride

The foundational understanding of this compound's material properties begins with a detailed analysis of its crystal structure.

Advanced X-ray Diffraction Studies of this compound

Advanced X-ray diffraction (XRD) is a primary technique for investigating the crystal structure of this compound. quora.comlabotka.net These methods are effective because the wavelengths of X-rays are comparable to the spacing between atoms in the crystal lattice, allowing for diffraction patterns to be generated. labotka.net The analysis of these patterns provides detailed information about the internal structure and symmetry of the crystal. docsity.com

Modern XRD studies involve various methods, such as the Laue diffraction method, which uses a polychromatic X-ray beam on a stationary crystal, and the Bragg-Brentano method, which employs a monochromatic X-ray beam with a mobile sample and detector. docsity.com In the Bragg-Brentano setup, the angle between the incident beam and the detector is set to 2θ to capture the diffraction data. docsity.com

Researchers have utilized thermal diffuse X-ray scattering to measure phonon frequencies in the aps.org and libretexts.org directions of the NaCl crystal. ilpi.com These findings are crucial for understanding lattice dynamics and are in good agreement with theories for alkali halides in the dipole approximation. ilpi.com Such studies help refine our understanding of the forces acting between the ions in the crystal. The data obtained from XRD can be used to determine interplanar spacings and lattice parameters by applying Bragg's Law (nλ = 2dsinθ). docsity.com

Unit Cell Refinement and Coordination Geometries of this compound Crystals

This compound crystallizes in a face-centered cubic (FCC) lattice structure, often referred to as the rock salt or halite structure. materialsproject.orgyoutube.comrsc.org This structure can be visualized as two interpenetrating FCC lattices, one of sodium cations (Na+) and the other of chloride anions (Cl-), shifted relative to each other. acs.org The unit cell is cubic, and the structure is described by the space group Fm-3m (No. 225). youtube.comrsc.org

In this arrangement, each ion is surrounded by six ions of the opposite charge in an octahedral coordination geometry. youtube.comacs.org Therefore, both the sodium cation and the chloride anion have a coordination number of 6. acs.org The unit cell of NaCl contains four sodium cations and four chloride anions, maintaining a 1:1 stoichiometric ratio. materialsproject.orgacs.org The positioning of the atoms within the conventional unit cell places chlorine atoms at (0, 0, 0) and sodium atoms at (0.5, 0.5, 0.5), though these can be interchanged. youtube.com

Refined measurements of the unit cell parameters are critical for accurate structural description. The lattice parameter 'a' defines the length of the sides of the cubic cell.

Parameter	Value	Source
Crystal System	Cubic	youtube.comrsc.org
Lattice Type	Face-Centered	youtube.com
Space Group	Fm-3m	youtube.comrsc.org
Lattice Parameter (a)	5.6402 Å	youtube.com
Na-Cl Bond Length	2.79 Å	rsc.org
Coordination Number (Na+ & Cl-)	6	acs.org

Crystal Habit Modification and Growth Engineering of this compound

The external shape, or habit, of this compound crystals can be significantly altered from their typical cubic form through controlled growth processes.

Influence of Organic Additives on this compound Crystal Morphology

The morphology of this compound crystals is highly sensitive to the presence of impurities or additives in the crystallization solution. rsc.org The earliest documented instance of this dates back to 1783, when the addition of urea (B33335) to a brine solution was found to induce the development of {111} facets, resulting in octahedral crystals instead of the usual cubic shape. nih.gov

Numerous studies have since confirmed that certain organic additives can dramatically alter the crystal habit of NaCl. rsc.orgaps.org For example, additives with oxo groups, such as formamide (B127407) and urea, have a pronounced effect, promoting the growth of octahedral crystals. rsc.orgaps.org This occurs because these additives preferentially bind to the {111} faces of the crystal, retarding their growth rate relative to the stable {100} faces. rsc.org In contrast, their thio-analogs, like thiourea (B124793) and thioformamide, are largely ineffective at changing the crystal habit. rsc.orgaps.org Other additives, such as glycine (B1666218), have been shown to elicit {110} facets. nih.gov

Additive	Effect on NaCl Crystal Habit	Source
Urea	Changes cubic habit to octahedron	rsc.orgaps.org
Formamide	Changes cubic habit to octahedron	rsc.orgnih.govaps.org
Thiourea	Ineffective in changing habit	rsc.orgaps.org
Thioformamide	Ineffective in changing habit	rsc.orgaps.org
Glycine	Elicits {110} facets	nih.gov

Molecular Electrostatic Potential (MESP) and Density Functional Theory in this compound Crystal Growth

To understand the mechanisms behind crystal habit modification, researchers employ computational techniques like Molecular Electrostatic Potential (MESP) analysis and Density Functional Theory (DFT). rsc.orgaps.org MESP is a powerful tool for exploring molecular interactions, as it maps the electrostatic potential on the surface of a molecule, identifying electron-rich (negative potential) and electron-deficient (positive potential) regions. aps.orgdntb.gov.ua

Studies using MESP have explained the differing effects of oxo and thio-containing additives on NaCl morphology. rsc.orgaps.org MESP analysis revealed that the sites of interaction for oxo-analogs like urea and formamide are different from their thio-analogs. aps.org The oxo-compounds interact effectively with the electrostatic polar {111} surface of this compound, which is rich in Na+ ions. rsc.org This strong binding inhibits the growth of the {111} face, leading to the emergence of an octahedral habit. rsc.org Conversely, periodic surface calculations using DFT suggest that thio-analogs bind only weakly to the {111} surface, allowing water molecules to compete more effectively for binding sites and leaving the crystal's cubic habit unchanged. aps.org DFT has also been used to determine the surface energy and structure of NaCl(001), with a calculated surface energy in the range of 9–15 meV/Ų. mdpi.com

Factors Influencing this compound Nucleation and Crystal Growth Kinetics

The formation and growth of this compound crystals are governed by several kinetic factors, including supersaturation, agitation, and the presence of impurities. arxiv.orgvurup.sk Supersaturation, which is the ratio of the actual solute concentration to its concentration at equilibrium, is a primary driving force for both nucleation (the initial formation of a stable crystal nucleus) and subsequent crystal growth. vurup.sk

The process of nucleation is highly stochastic, requiring multiple experiments under identical conditions to obtain statistically robust data. vurup.sk Studies have shown that there is a critical supersaturation level below which the nucleation rate is extremely low. For NaCl, this threshold is around a supersaturation value of 1.6. Additives can create a "dead zone" where crystal growth is blocked at low supersaturations; this inhibition is overcome only when a specific, higher supersaturation level is reached. nih.gov

Other operational factors also play a significant role. Research has demonstrated that physical conditions like sample agitation can have a very significant effect on crystallization kinetics. arxiv.orgvurup.sk In industrial crystallizers, parameters such as heating load, magma residence time, and feed concentration have been shown to affect the final crystal size. For instance, one study found that the heating load had the most substantial impact on crystal size, while the effect of mixer speed was negligible.

Crystallization of this compound from Concentrated Brines using Novel Devices

The extraction of this compound from concentrated brines is a critical industrial process, and recent innovations have focused on developing more efficient and sustainable crystallization methods. Novel devices are being engineered to overcome the limitations of traditional evaporative crystallizers, which are often energy-intensive.

One promising approach involves the use of hollow fiber membrane technology. A solid hollow fiber cooling crystallization (SHFCC) system, for instance, utilizes polyvinylidene fluoride (B91410) (PVDF) hollow fibers as a heat exchanger. acs.org This method, when combined with agitation techniques like magnetic stirring, has been shown to enhance mass transfer and produce narrowly distributed this compound crystals of high purity (around 99%). acs.orgresearchgate.net In experimental setups treating concentrated synthetic seawater, this system achieved a high salt production rate of 598.4 g/m²·h and a nucleation rate of 8.38 × 10⁸ no./m³·s. acs.org The energy consumption of such systems can be significantly lower than conventional evaporative crystallizers. researchgate.net

Another innovative strategy is the use of electric discharges directly in the brine. scienceopen.com This plasma-in-liquid method has been observed to selectively induce the crystallization of this compound. scienceopen.com The resulting crystals are typically smaller and more uniform compared to those obtained through conventional cooling methods. scienceopen.com This technique offers the potential for crystallization at atmospheric pressure, with crystal size being dependent on the specific parameters of the electrical discharge. scienceopen.com

Solar-powered crystallizers also represent a significant advancement, particularly for achieving zero liquid discharge in desalination processes. nih.gov An advanced solar crystallizer design has demonstrated a high water evaporation rate of 2.42 kg m⁻² h⁻¹ under one sun illumination when treating real concentrated seawater reverse osmosis (SWRO) brine (21.6 wt%). nih.gov These devices can be coupled with crystallization inhibitors to manage the process effectively. nih.gov The design of these crystallizers often leads to the selective precipitation of salt crystals on the outer surfaces of the device, which can enhance the evaporation area and maintain performance over extended periods. nih.gov

Membrane distillation crystallization (MDC) is another technology being developed for the treatment of inland desalination brines. researchgate.net These systems can recover both clean water and solid salts. By optimizing the process, a solid production of 1.086 kg m⁻² h⁻¹ has been achieved with an initial feed concentration of 26.4 wt% NaCl. researchgate.net

These novel devices and strategies are paving the way for more energy-efficient and controlled crystallization of this compound from concentrated brines, addressing both economic and environmental concerns associated with waste brine disposal.

Table 1: Performance of Novel this compound Crystallization Devices

Crystallization Technology	Key Features	Performance Metrics	Source
Solid Hollow Fiber Cooling Crystallization (SHFCC)	PVDF hollow fiber heat exchanger, magnetic stirring	Salt Production Rate: 598.4 g/m²·h; Purity: ~99%	acs.org
Electric Discharge in Brine	Plasma-induced crystallization	Produces smaller, more uniform crystals	scienceopen.com
Advanced Solar Crystallizer	High water evaporation rate	Evaporation Rate: 2.42 kg m⁻² h⁻¹ (under 1 sun)	nih.gov
Membrane Distillation Crystallization (MDC)	Recovers clean water and solid salts	Solid Production: 1.086 kg m⁻² h⁻¹ (at 26.4 wt% NaCl)	researchgate.net

Crystal Growth of this compound under Microgravity Conditions

The study of this compound crystallization in a microgravity environment, such as that on the International Space Station (ISS), provides fundamental insights into the physical processes of crystal formation, largely by minimizing the effects of gravity-driven convection and sedimentation. researchgate.netnasa.gov

Research conducted on the ISS has shown that while the fundamental crystal structure and cell parameters of this compound remain unchanged compared to crystals grown on Earth, the morphology can be significantly different. researchgate.net In the absence of gravity, natural convection is nearly eliminated, leading to a diffusion-controlled growth environment. researchgate.net This allows for the formation of unique crystal shapes, such as thin, circular, disk-like single crystals and symmetrical hopper cubes. researchgate.netresearchgate.net

Hopper crystals, which are skeletal or hollowed-out cubic forms, grow under different conditions in microgravity compared to terrestrial environments. On Earth, hopper cubes of this compound typically form under conditions of high supersaturation (S > 1.45) and fast growth rates (10–110 µm/s), resulting in small crystals (typically <250 µm). researchgate.netacs.org In contrast, hopper cubes grown in microgravity form at very low supersaturations (S < 1.002) and much slower growth rates (0.34–1 µm/min) over extended periods of days to weeks. researchgate.netresearchgate.net This slow, diffusion-limited process, free from sedimentation, allows for the growth of much larger and more symmetrical hopper cubes, ranging from 2 to 8 mm in size. researchgate.net

The absence of sedimentation in microgravity allows crystals to remain suspended in the solution, promoting symmetrical growth. researchgate.net This is a significant departure from terrestrial conditions where crystals typically settle at the bottom of the crystallizer. researchgate.net Furthermore, experiments in microgravity have shown the formation of brine fluid inclusions within the salt crystals. researchgate.net

By studying crystallization on the ISS, scientists can better understand the fundamental processes of crystal growth, which can then be applied to improve crystallization processes on Earth. nasa.gov The high-purity crystals grown in microgravity are valuable for research in various fields, including medicine and technology. nasa.gov

Table 2: Comparison of this compound Hopper Crystal Growth on Earth vs. Microgravity

Parameter	Terrestrial Conditions	Microgravity Conditions	Source
Supersaturation (S)	High (S > 1.45)	Low (S < 1.002)	researchgate.net
Growth Rate	Fast (10–110 µm/s)	Slow (0.34–1 µm/min)	researchgate.net
Typical Crystal Size	<250 µm	2–8 mm	researchgate.net
Growth Environment	Convection-influenced	Diffusion-controlled	researchgate.net
Symmetry	Asymmetrical (due to sedimentation)	Symmetrical (free-floating)	researchgate.net

Material Applications and Engineering Roles of this compound

Role of this compound in Construction Material Science

This compound has a multifaceted and historical role in construction material science, though it is often associated with the potential for damage to materials like masonry. theplanjournal.com However, its properties are also harnessed for beneficial applications in building materials. theplanjournal.comtheplanjournal.com

One of the key effects of this compound in cement-based materials is its ability to accelerate the hydration process. cstitaniums.comemerald.com Chloride-based accelerators are used to speed up the setting of concrete. emerald.com The presence of chloride ions promotes the dissolution of minerals in the cement and increases the growth rate of hydration products. emerald.com However, the accelerating effect can be weakened as the concentration of this compound increases. emerald.com The interaction between chloride and sulfate (B86663) ions in the cement paste is complex, influencing the formation of phases like ettringite and Friedel's salt. emerald.com

Historically, salt has been used as a building material in various forms for centuries. theplanjournal.comtheplanjournal.com It has been used to build houses in desert regions and for optimizing indoor air quality. theplanjournal.com Salt materials can be categorized into raw salt, composite salt, and processed salt. theplanjournal.com Due to its hygroscopic nature, salt can absorb and release moisture, a property that can be utilized in building design. ijret.org At a relative humidity above 75.3%, salt crystals begin to dissolve, and as humidity decreases, recrystallization occurs, which can create strong bonds between crystals. theplanjournal.comtheplanjournal.com

In soil stabilization, this compound can improve the engineering properties of expansive soils. ijret.org It can reduce shrinkage cracks and act as a barrier to water movement. ijret.org Studies have shown that the addition of an optimal amount of this compound (e.g., 1.5%) to expansive soil can lead to an increase in maximum dry density, California Bearing Ratio (CBR), and unconfined compressive strength. ijret.org

The use of seawater, which contains this compound, in mixing concrete has also been studied. researchgate.net While there are concerns about long-term durability, some research indicates that concrete mixed with seawater can exhibit higher compressive strength after seven days compared to concrete mixed with fresh water. researchgate.net

Table 3: Effects of this compound on Construction Materials

Application	Material	Effect of this compound	Source
Cement Hydration	Cement Paste	Accelerates setting time, promotes mineral dissolution	emerald.com
Soil Stabilization	Expansive Soil	Increases dry density and strength, reduces shrinkage	ijret.org
Building Blocks	Raw/Composite Salt	Forms strong bonds through recrystallization	theplanjournal.comtheplanjournal.com
Concrete Mixing	Concrete	Can increase early compressive strength	researchgate.net

Application of this compound in Electroplating Processes

This compound serves as a key component in certain electroplating processes, particularly in acid zinc plating. cstitaniums.comtandfonline.com In electroplating, an electric current is used to deposit a layer of metal onto a substrate. libretexts.org The electrolyte solution must be electrically conductive to allow for the flow of ions, and this compound is used to create such a conductive solution. cstitaniums.com

In the context of acid zinc plating, this compound-based electrolyte systems have gained commercial success as a practical and cost-effective alternative to traditional potassium chloride or ammonium (B1175870) chloride systems. tandfonline.com One of the advantages of using this compound is that it does not typically contain the clays (B1170129) or anti-caking agents that can be found in some grades of potassium chloride, which can contaminate plating solutions and interfere with the process. tandfonline.com Additionally, this compound-based solutions are reported to be less corrosive to the surrounding equipment compared to those containing potassium or ammonium chloride. tandfonline.com

The performance of the electroplating bath is influenced by the specific ions present in the electrolyte. In acid zinc plating, the smaller sodium ion can affect the electric double layer at the cathode. tandfonline.com This requires the use of specialized brighteners, which are typically strong cathodic inhibitors, to achieve a fully bright zinc deposit over a wide range of current densities. tandfonline.com These brighteners are often non-ionic polyoxyalkylated surfactants that create an adsorbed film on the cathode, controlling the grain growth of the zinc deposit. tandfonline.com

The use of a this compound electrolyte represents a significant development in acid zinc electroplating, offering both cost and performance benefits that have contributed to a shift away from older cyanide and non-cyanide alkaline zinc plating methods. tandfonline.com

Table 4: Comparison of Electrolytes in Acid Zinc Plating

Electrolyte	Advantages	Disadvantages/Considerations	Source
This compound	Lower operating costs, less corrosive, no clay/anti-caking agent contamination	Requires special brighteners due to cathodic depolarization effects of the sodium ion	tandfonline.com
Potassium Chloride	Established process	Can contain clays/anti-caking agents that contaminate the bath	tandfonline.com
Ammonium Chloride	Provides conductivity	More corrosive to equipment	tandfonline.com

Environmental and Geochemical Dynamics of Sodium Chloride

Atmospheric Transport and Aerosol Chemistry of Sodium Chloride

This compound (NaCl) is the primary constituent of sea salt aerosols (SSAs), which are a major component of natural tropospheric aerosols. nih.gov These aerosols originate from the ocean through processes like the bursting of air bubbles in whitecaps and the tearing of droplets from wave crests by wind. nih.gov The annual global flux of sea salt from the ocean to the atmosphere is estimated to be around 3.3 trillion kilograms. caryinstitute.org

Sea salt aerosols are typically characterized by their non-light-absorbing nature, high hygroscopicity, and coarse particle size. caryinstitute.org Due to its hygroscopic properties, a this compound particle can act as a highly effective cloud condensation nucleus (CCN), influencing cloud reflectivity, lifespan, and precipitation patterns. caryinstitute.org The size of these aerosol particles can vary depending on humidity. caryinstitute.org Smaller sea salt aerosols can serve as nuclei for the formation of sulfate (B86663) particles, whereas larger particles can act as a sink for gaseous sulfuric acid (H₂SO₄), thereby reducing the amount of sulfate available for the creation of new particles. caryinstitute.org

The chemical composition of fresh sea salt aerosols is largely representative of the salts in seawater, with this compound accounting for about 85% of the total salt content. nih.gov However, the composition of these aerosols can change during their time in the atmosphere through chemical reactions. nih.gov For instance, this compound in sea salt aerosols can react with atmospheric acids such as nitric acid (HNO₃) and sulfuric acid, leading to the release of reactive chlorine compounds like hydrogen chloride (HCl), chlorine (Cl₂), and nitryl chloride (ClNO₂) into the atmosphere. capes.gov.brnih.gov This process results in a "chloride deficit" in the aged aerosol particles compared to fresh sea salt. capes.gov.br

The interaction of this compound aerosols with anthropogenic pollutants can have significant implications for atmospheric chemistry and air quality. In coastal urban areas, nitrogen oxides (NOx) from ship exhaust can react with chloride in sea mist to form nitryl chloride at night. cwp.org After sunrise, nitryl chloride breaks down into chlorine atoms and nitrogen dioxide, which can accelerate the production of ozone, a primary component of smog. cwp.org Furthermore, the mixing of this compound aerosols with other substances, such as inorganic salts or organic matter, can alter their physical and chemical properties, including their hygroscopicity and optical characteristics. semanticscholar.org

Below is a table summarizing the key characteristics and atmospheric interactions of this compound in sea salt aerosols:

Characteristic/Process	Description	Key Compounds Involved	References
Formation	Bursting of air bubbles and tearing of droplets from wave tops.	This compound (NaCl)	nih.gov
Physical Properties	Highly hygroscopic, non-light-absorbing, coarse particle size.	This compound (NaCl)	caryinstitute.org
Atmospheric Role	Acts as efficient cloud condensation nuclei (CCN).	This compound (NaCl)	caryinstitute.org
Chemical Reactions	Reacts with atmospheric acids, leading to chloride depletion and release of reactive chlorine.	Nitric Acid (HNO₃), Sulfuric Acid (H₂SO₄), Hydrogen Chloride (HCl), Nitryl Chloride (ClNO₂)	capes.gov.brnih.gov
Interaction with Pollutants	Can react with nitrogen oxides (NOx) to form precursors to ozone.	Nitrogen Oxides (NOx), Nitryl Chloride (ClNO₂), Ozone (O₃)	cwp.org

Hydrogeological Transport and Fate of Chloride from this compound in Aquatic Systems

The application of this compound as a de-icing agent on roads is a major source of chloride contamination in both surface water and groundwater in cold climates. lakescientist.com While a portion of the road salt is flushed into streams via overland flow during snowmelt, a significant amount infiltrates the subsurface, leading to the accumulation of chloride in groundwater. stateofthebay.cauic.edu This stored chloride can then be slowly released into streams over time, a process that has been observed to dilute in-stream chloride concentrations during the winter and enrich them during the summer. nih.govacs.org

Groundwater can act as a long-term reservoir for road salt, creating a "legacy" effect where chloride concentrations in surface waters continue to rise even if the application of salt is reduced or stopped. nih.govcaryinstitute.org Studies have shown that shallow aquifers can exhibit short-term chloride storage, with concentrations increasing in winter and spring in response to road salting. uic.edu Deeper groundwater, however, can show a steady increase in chloride concentrations over time, indicating long-term accumulation. uic.edu

Overbank flooding during winter can also be a significant mechanism for transporting high concentrations of chloride from streams into floodplain aquifers, where it can be temporarily stored. nih.govacs.org This process can help to buffer surface water chloride concentrations following periods of heavy road salting. nih.govacs.org

To understand and predict the movement of this compound in the environment, researchers utilize solute transport models. These models can simulate the flow of groundwater and the transport of dissolved substances like chloride in both urban and rural watersheds. nih.govpreprints.org For instance, a three-dimensional groundwater flow and solute transport model was used to investigate chloride storage and transport in an urban floodplain, demonstrating that overbank flooding was the primary source of chloride to the aquifer. nih.govcwp.orgacs.org

In a rural watershed study, modeling suggested that the observed increase in streamwater sodium and chloride concentrations over a 20-year period was likely due to the lag effect of long-term road salt use and its accumulation in the subsurface. nih.govsemanticscholar.org Another study in a fractured rock aquifer used a dual-porosity model (MODFLOW-MT3DMS) to show that chloride can migrate through both local and regional flow systems, with concentrations exceeding drinking water standards much faster in local discharge streams. preprints.org These models are crucial tools for assessing the long-term risks of salinization and for developing effective water management strategies. preprints.org

The migration of this compound in the subsurface is influenced by several environmental parameters, including temperature, water content, and solute concentration. researchgate.netsemanticscholar.org A temperature gradient is a significant driving force for both water and salt migration in soils. researchgate.netsemanticscholar.org An increase in soil surface temperature can lead to higher rates of evaporation, which can, in turn, lower the groundwater level and affect the movement of dissolved salts. mdpi.com

The freezing and thawing of soil also play a critical role in water and salt transport. semanticscholar.org The presence of this compound lowers the freezing point of water in the soil. semanticscholar.org During the freezing process, water migrates towards the freezing front, and dissolved salts like chloride are transported along with the unfrozen water. semanticscholar.orgresearchgate.net The rate of this migration is related to factors such as the initial water content and the concentration of the salt solution. semanticscholar.orgresearchgate.net

The application of road salt has led to a significant and widespread increase in chloride concentrations in the rivers and lakes of cold regions. stateofthebay.ca A substantial portion of the applied road salt, ranging from 28% to 90% in various studies, is retained within watersheds on an annual basis. stateofthebay.ca This retention is often higher in less urbanized watersheds and in areas where urban centers are located farther from the stream outlet. stateofthebay.ca

This long-term retention of chloride in the subsurface creates a "legacy" effect, where chloride that has accumulated over many years is slowly released into surface waters. nih.govcaryinstitute.orgstateofthebay.ca This can lead to a continuous increase in stream chloride concentrations, a phenomenon that has been documented in numerous studies. nih.govcaryinstitute.orgresearchgate.net For example, a study in a rural New York watershed found that sodium and chloride concentrations and export increased significantly over a 20-year period, with road salt accounting for 91% of the input. nih.govcapes.gov.br This long-term storage and gradual release of chloride pose a persistent threat to the health of aquatic ecosystems. stateofthebay.caresearchgate.net

The table below presents data from a study on a rural watershed, illustrating the increase in sodium and chloride concentrations and export over time due to road salt application.

Parameter	Annual Increase	Primary Source	Contribution of Primary Source	References
Chloride Concentration	1.5 mg/L per year	Road Salt	91% of input	nih.govcapes.gov.br
Sodium Concentration	0.9 mg/L per year	Road Salt	91% of input	nih.govcapes.gov.br
Chloride Export	33,000 kg/year	Road Salt	91% of input	nih.govcapes.gov.br
Sodium Export	20,000 kg/year	Road Salt	91% of input	nih.govcapes.gov.br

Geotechnical Implications of this compound Salinity

Effects of High Salinity on Sediment Behavior

The presence of high concentrations of this compound in pore water significantly alters the geotechnical behavior of sediments, particularly fine-grained soils like clays (B1170129) and silts. These alterations stem from electrochemical interactions between the salt ions (Na⁺ and Cl⁻) and the charged surfaces of mineral particles. The primary mechanism is the compression of the diffuse double layer surrounding clay particles, which reduces inter-particle repulsion and promotes flocculation. trb.orgnih.gov This change at the micro-level manifests as significant modifications to the macro-level engineering properties of the sediment mass, including plasticity, compaction, shear strength, and hydraulic conductivity.

Influence on Atterberg Limits and Swelling Potential

The Atterberg limits, which define the boundaries of the different states of consistency for fine-grained soils, are sensitive to pore water salinity. Research consistently shows that as the concentration of this compound increases, there is a marked decrease in the liquid limit (LL) and plasticity index (PI) of most clays. mountainscholar.orgscispace.com For example, studies on expansive soils have demonstrated a significant reduction in the liquid limit, plastic limit, and plasticity index with the addition of NaCl. ijret.org One study found that treating an expansive soil with just 1.5% this compound reduced the plasticity index from 81.00 to 23.28%. ijret.org This reduction is attributed to the compression of the diffuse double layer, which lowers the amount of water held by the clay particles at a given consistency. trb.org

Similarly, the free swell index of expansive soils, a measure of their swelling potential, is substantially reduced by increasing salinity. ijret.orgijirset.com The presence of sodium ions suppresses the swelling of clay minerals by satisfying the charge deficiencies on the particle surfaces, thereby reducing the affinity for water. ijret.org

Table 1: Effect of NaCl Concentration on Atterberg Limits and Swelling of Expansive Soil This table is interactive. You can sort and filter the data.

NaCl Concentration (%)	Liquid Limit (%)	Plastic Limit (%)	Plasticity Index (%)	Free Swell Index (%)
0	131.00	50.00	81.00	115.00
1.5	51.85	28.57	23.28	19.05

Data sourced from a study on expansive soils. ijret.org

Effects on Compaction Characteristics

The compaction characteristics of soil, specifically the maximum dry density (MDD) and optimum moisture content (OMC), are also impacted by this compound salinity. Multiple studies have concluded that increasing the salt concentration in the pore fluid generally leads to an increase in the MDD and a corresponding decrease in the OMC. ijret.orgijirset.com For instance, stabilizing an expansive soil with 1.5% NaCl resulted in an 11.38% increase in MDD, while the OMC decreased by 28.57%. ijret.org This is because the salt-induced flocculation of particles creates a soil structure that can be compacted to a denser state with less water required for lubrication. ijirset.com In another investigation, adding 4.5% this compound to a sandy clay soil increased the maximum dry density from 1.57 g/cm³ to 1.74 g/cm³. laccei.org

Alteration of Shear Strength

The shear strength of fine-grained sediments is a critical parameter for geotechnical stability. The influence of this compound on shear strength is generally positive, with numerous studies reporting an increase in shear strength parameters with rising salinity. ijirset.comresearchgate.net This enhancement is linked to the increased inter-particle attraction and flocculation caused by the salt. researchgate.net In a study on Leda clay, a sensitive marine clay, undisturbed samples that were leached with distilled water showed a significant reduction in undrained shear strength, whereas samples exposed to salt solutions experienced a much lower rate of strength reduction. researchgate.net This highlights the role of salt crystals as bonding agents within the clay matrix. researchgate.net Similarly, the unconfined compressive strength (UCS) of expansive soils has been shown to increase with NaCl treatment. The addition of 1.5% NaCl increased the UCS of a subgrade soil by nearly 27%. ijret.org

Table 2: Impact of NaCl Addition on Soil Strength Parameters This table is interactive. You can sort and filter the data.

NaCl Addition (%)	Unconfined Compressive Strength (kN/m²)	Soaked CBR (%)
0	67.86	4.3
1.5	86.17	15.38

Data sourced from a study on expansive soils. ijret.org

Sedimentation, Flocculation, and Permeability

In aqueous environments, salinity is a primary driver of sediment flocculation and settling behavior. researchgate.netfrontiersin.org The presence of this compound in the water column neutralizes the surface charges of clay particles, allowing them to aggregate into larger, heavier flocs that settle more rapidly. sc.edu Experiments on bentonite (B74815) and kaolin (B608303) clays show that increasing salinity leads to higher sedimentation rates. mountainscholar.org This effect is particularly pronounced in the transition from freshwater to saline conditions; the settling speed of montmorillonite (B579905) clay, for example, increases drastically within a salinity range of 0.6–1.0 PSU and then remains relatively constant at higher salinities. frontiersin.org

While flocculation can create larger pore spaces initially, high sodium concentrations can also lead to the dispersion of soil colloids, which can clog soil pores, reducing permeability and hydraulic conductivity. montana.edunih.gov This can impede water infiltration and increase surface runoff and erosion. montana.edu However, some studies have found that the permeability coefficient of clay mixtures increases with ionic concentration, suggesting the effect can be complex and dependent on the specific soil mineralogy and structure. nih.gov For instance, one study on sandy clay found that adding 1.5% this compound reduced permeability by 21%, which was seen as beneficial for increasing resistance to internal erosion. laccei.org

Biomolecular and Cellular Interactions of Sodium Chloride

Protein and Enzyme Modulation by Sodium Chloride

The presence and concentration of this compound in the cellular milieu can profoundly alter the structure, function, and stability of proteins and enzymes. These effects are mediated through a combination of electrostatic interactions, alterations in water structure, and competition for hydration shells.

This compound concentration is a significant factor in regulating the catalytic activity of many enzymes. The ions can act as essential cofactors, activators, or inhibitors. For instance, some enzymes require specific ions like Na⁺ for optimal function, while for others, high salt concentrations can be inhibitory, leading to a loss of activity. quora.com This modulation occurs through several mechanisms, including the disruption of non-specific interactions between monomers in multimeric enzymes or the unfolding of the protein's tertiary structure at high salt concentrations. quora.com

Furthermore, this compound influences crucial cellular signaling pathways by affecting protein phosphorylation, a key mechanism for regulating protein function. High concentrations of NaCl can inhibit the activity of various kinases, such as cAMP-dependent protein kinase (PKA), leading to a decrease in the phosphorylation levels of target proteins. mdpi.com For example, studies on mutton marinated in NaCl showed significantly reduced PKA activity and a corresponding decrease in the phosphorylation of skeletal proteins. mdpi.com In cellular models, elevated NaCl levels have been shown to alter the phosphorylation status of numerous proteins involved in critical processes like cell cycle regulation. nih.gov Specifically, acute exposure to high NaCl can trigger a rapid arrest in all phases of the cell cycle, a response linked to changes in the phosphorylation of 20 different regulatory proteins. nih.govnih.gov This demonstrates the integral role of this compound in modulating enzymatic control over cellular division and growth.

This compound can have complex and sometimes opposing effects on the thermal stability of enzymes. Increasing NaCl concentration has been shown to significantly increase the melting temperature of certain enzymes, such as a β-lactamase from a moderately halophilic organism, indicating enhanced thermal stability. nih.gov For this specific enzyme, the melting temperature rose from 41°C in the absence of NaCl to 61°C in a 3 M NaCl solution. nih.gov However, this increased thermostability was coupled with a decrease in the reversibility of thermal melting, which dropped from 92% to 0% under the same conditions. nih.gov

The influence of NaCl on enzyme kinetics is also multifaceted. Changes in salt concentration can alter key kinetic parameters like the Michaelis constant (Km) and the maximum velocity (Vmax). youtube.com These effects can arise from modifications to the enzyme's surface charge, which in turn affects its interaction with substrates. youtube.com For some enzymes, catalytic activity increases with rising salt levels up to an optimal concentration, beyond which higher concentrations become inhibitory. quora.com For example, the optimal temperature for the activity of endo-β-1,4-glucanase from Bacillus agaradhaerens shifts from 50°C without NaCl to 60°C in the presence of 0.2 M NaCl, with a more than six-fold increase in relative activity. researchgate.net Conversely, for other enzymes, like a protease from a hot spring isolate, activity is optimal in the absence of salt and decreases significantly with increasing NaCl concentrations. researchgate.net The effect of NaCl is also highly dependent on pH and the specific enzyme, as the same salt can act as a stabilizing or destabilizing agent under different conditions. nih.gov

Table 1: Effect of NaCl Concentration on the Activity and Stability of Various Enzymes

Enzyme	Source Organism	NaCl Concentration	Effect	Reference
β-lactamase	Chromohalobacter sp. 560	0 M to 3 M	Increased melting temperature (41°C to 61°C), decreased reversibility (92% to 0%).	nih.gov
Endo-β-1,4-glucanase (Egl-AG)	Bacillus agaradhaerens	0.2 M	Shifted optimal temperature from 50°C to 60°C; 618% increase in relative activity.	researchgate.net
Protease	Bacillus cohnii U3	0% to >0.2%	Optimal activity in absence of salt; significant reduction with increasing concentration.	researchgate.net
PKA (cAMP-dependent protein kinase)	Mutton muscle	2% and 3%	Significantly decreased PKA activity and protein phosphorylation levels.	mdpi.com

This compound plays a crucial role in modulating the forces that govern interactions between protein molecules in solution. At low salt concentrations, electrostatic interactions are dominant. For proteins with a net charge, these interactions are often repulsive, preventing aggregation. nih.gov As NaCl concentration increases, the Na⁺ and Cl⁻ ions screen the surface charges on the protein molecules, reducing electrostatic repulsion and leading to more attractive protein-protein interactions. nih.govuni-tuebingen.de However, for many proteins, interactions in this compound show little dependence on salt concentration, even at very high levels, which explains the high solubility of most proteins in concentrated NaCl solutions. nih.gov

The thermodynamic stability of proteins is also significantly influenced by NaCl. Salt can affect stability through both electrostatic mechanisms and nonpolar Hofmeister effects. researchgate.net For the hyperthermophilic protein Ssh10b, stability was observed to increase with both increasing pH and salt concentration. nih.gov In the absence of NaCl, the unfolding free energy (ΔG) of Ssh10b increased from approximately 33 kJ/mol at pH 3 to about 78 kJ/mol at pH 10. nih.govresearchgate.net At a constant pH, the addition of NaCl further enhanced stability; for instance, at pH 3, ΔG increased to about 87 kJ/mol in the presence of 0.5 M NaCl. nih.govresearchgate.net This indicates that the salt significantly stabilizes the folded state of the protein.

The solubility of proteins in aqueous solutions is highly dependent on the concentration of salts like this compound, a phenomenon described by the concepts of "salting in" and "salting out."

Salting In: At very low salt concentrations, increasing the ionic strength of the solution can actually increase protein solubility. elementlabsolutions.com This process, known as salting in, occurs because the added salt ions shield the charged groups on the protein surface. elementlabsolutions.com This shielding reduces the strong intermolecular electrostatic attractions that can cause proteins to aggregate and precipitate in pure water, thereby promoting solvation. elementlabsolutions.comyoutube.com

Salting Out: Conversely, at high salt concentrations, the solubility of proteins decreases, leading to precipitation. aklectures.comwikipedia.org This is termed salting out. The mechanism involves competition for water molecules between the salt ions and the protein molecules. wikipedia.org As the salt concentration increases, a significant number of water molecules become engaged in hydrating the salt ions. wikipedia.org This reduces the amount of "free" water available to hydrate (B1144303) the hydrophilic patches on the protein surface. libretexts.org Consequently, protein-protein interactions, particularly hydrophobic interactions, become stronger than protein-water interactions, causing the proteins to aggregate and precipitate out of the solution. youtube.comwikipedia.org this compound is considered a relatively weak salting-out agent compared to salts like ammonium (B1175870) sulfate (B86663). nih.gov

The transition from salting in to salting out results in a characteristic solubility curve where protein solubility first increases with low salt concentrations, reaches a maximum, and then decreases as the salt concentration becomes very high. researchgate.net

The differential ability of various salts to influence protein solubility and stability is systematically ranked in the Hofmeister series (or lyotropic series). wikipedia.org This empirical series orders ions based on their effectiveness at salting out or salting in proteins. wikipedia.org

For anions, the typical salting-out (kosmotropic) to salting-in (chaotropic) order is: SO₄²⁻ > HPO₄²⁻ > CH₃COO⁻ > Cl⁻ > Br⁻ > I⁻ > SCN⁻

For cations, the order is generally: NH₄⁺ > K⁺ > Na⁺ > Li⁺ > Mg²⁺ > Ca²⁺

This compound sits near the middle of this series, making it a relatively mild or neutral salt. The ions Na⁺ and Cl⁻ are considered weak kosmotropes or are near the boundary between kosmotropic ("structure-making") and chaotropic ("structure-breaking") behavior. researchgate.net

The effects described by the Hofmeister series arise from complex interactions between the ions, water molecules, and the protein surface. rsc.org Kosmotropic ions are strongly hydrated and tend to increase the surface tension of water. This enhances the hydrophobic effect, promoting the exclusion of water from the protein surface and favoring protein-protein aggregation (salting out). elementlabsolutions.com Chaotropic ions are weakly hydrated, decrease water's surface tension, and can interact favorably with the protein backbone (peptide groups), thereby weakening the hydrophobic effect and increasing protein solubility (salting in). wikipedia.orgnih.gov The position of Na⁺ and Cl⁻ in the series explains why this compound is generally less effective at precipitating proteins than salts like ammonium sulfate but can still induce salting out at high concentrations. nih.govacs.org

Microbial Osmoregulation and Adaptation Mechanisms to this compound Stress

Microorganisms inhabiting environments with fluctuating or high concentrations of this compound have evolved sophisticated mechanisms to cope with the resulting osmotic stress. High external NaCl concentrations create a low water potential, leading to an efflux of water from the cytoplasm and potentially causing dehydration and cell death. To counteract this, microbes employ two primary strategies: the "salt-in" strategy and the "compatible solute" strategy.

Salt-in Strategy: This approach, primarily used by halophilic archaea (halobacteria), involves accumulating inorganic ions, mainly potassium chloride (KCl), within the cytoplasm to concentrations that are isotonic or even higher than the external environment. This prevents water loss but requires extensive adaptation of the entire intracellular enzymatic machinery. The proteins in these organisms are highly acidic and are structured to be stable and functional only at high salt concentrations, often becoming denatured in low-salt conditions.

Compatible Solute Strategy: This is the more common strategy, employed by the majority of bacteria, archaea, fungi, and algae. To balance the external osmotic pressure, these organisms synthesize or accumulate high concentrations of specific small, organic molecules known as compatible solutes or osmolytes. These solutes are "compatible" because they can accumulate to very high levels without significantly interfering with cellular processes like enzyme function.

Common compatible solutes include:

Amino acids and their derivatives: Proline, ectoine

Sugars and polyols: Trehalose, glycerol

Methylamines: Glycine (B1666218) betaine (B1666868)

Upon sensing an increase in external NaCl (hyperosmotic shock), microbes activate specific transport systems to uptake available compatible solutes from the environment or initiate the de novo synthesis of these compounds. For example, the bacterium Escherichia coli responds to osmotic stress by first taking up K⁺ ions and then accumulating compatible solutes like trehalose and glycine betaine. These solutes help to maintain turgor pressure and protect cellular structures and enzymes from the denaturing effects of high ionic strength.

Table 2: Common Microbial Osmolytes and Their Chemical Class

Compatible Solute	Chemical Class
Proline	Amino Acid
Ectoine	Amino Acid Derivative
Trehalose	Disaccharide
Glycerol	Polyol
Glycine Betaine	Methylamine

These adaptive mechanisms are crucial for microbial survival in saline and hypersaline environments, which are widespread on Earth.

Osmotic Stress Responses in Archaea and Bacteria

Exposure to elevated concentrations of this compound (NaCl) imposes significant osmotic stress on archaea and bacteria, compelling them to adopt sophisticated strategies to maintain cellular integrity and function. The fundamental challenge arises from the tendency of water to move out of the cell into the hypertonic external environment, leading to dehydration of the cytoplasm and potential cell death. researchgate.net To counteract this, these microorganisms have evolved two primary mechanisms: the "salt-in-cytoplasm" strategy and the "organic-osmolyte" or "compatible solute" strategy. tandfonline.comscienceasia.org

The initial and most immediate response to osmotic up-shock is the rapid influx of potassium ions (K⁺) into the cytoplasm. researchgate.net This is a primary response observed in both Gram-positive and Gram-negative bacteria. researchgate.net In archaea, the earliest events also involve the movement of water through aquaporin-like channels and the counter-flow of ions like K⁺ through osmotically sensitive channels to mitigate water loss. nih.gov

The "salt-in-cytoplasm" mechanism, predominantly found in extremely halophilic Archaea of the family Halobacteriaceae and Bacteria of the order Haloanaerobiales, involves accumulating high concentrations of inorganic ions, primarily potassium chloride (KCl), within the cell to balance the external osmotic pressure. scienceasia.orgnotulaebotanicae.ro This strategy necessitates extensive adaptations of the intracellular enzymatic machinery to function in a high-salt environment.

Conversely, the majority of bacteria and archaea employ the "organic-osmolyte" strategy. This involves the synthesis or uptake of specific, highly soluble organic molecules known as compatible solutes or osmolytes. tandfonline.comnotulaebotanicae.ro These compounds can accumulate to high intracellular concentrations to maintain osmotic equilibrium without interfering with essential cellular processes. peerj.com This biphasic response typically begins with the aforementioned increase in intracellular K⁺ and its counter-ion glutamate, followed by the accumulation of these protective organic compounds. researchgate.net

Ion Homeostasis and Transporter Systems in this compound Osmotic Adaptation

Maintaining ion homeostasis is critical for survival under high NaCl conditions. Microorganisms must regulate the intracellular concentrations of Na⁺, Cl⁻, and K⁺ to prevent ion toxicity and maintain turgor pressure. This is achieved through the action of various membrane-bound transporter systems.

As a primary response to osmotic stress, bacteria stimulate the uptake of potassium (K⁺). researchgate.net This influx of K⁺ helps to restore turgor and provides an appropriate intracellular environment for the subsequent accumulation of compatible solutes. In some salt-tolerant bacteria, a complete K⁺ transport system, often involving unidirectional transport proteins, allows for high intracellular accumulation of K⁺ to balance the external osmotic pressure. cabidigitallibrary.org For example, in the acidophilic bacterium Leptospirillum ferriphilum, exposure to chloride stress leads to the up-regulation of genes encoding potassium transporters (kdpC and kdpD). taylorfrancis.comnih.gov

To avoid the toxic effects of high intracellular sodium concentrations, bacteria actively export Na⁺ ions. cabidigitallibrary.org Similarly, the transport of compatible solutes from the environment is a key strategy for osmotic adaptation and is mediated by several families of transporters, including:

Betaine-Carnitine-Choline Transporter (BCCT) family

ATP-Binding Cassette (ABC) family transporters

Major Facilitator Superfamily (MFS) transporters

Tripartite ATP-Independent Periplasmic (TRAP) family transporters peerj.com

In Rhodobacter sphaeroides, mutational analysis has revealed that the BetS transporter, rather than the ProVWX system, is the primary transporter for glycine betaine uptake in response to salt stress. academicjournals.org

Transcriptional Regulation and Stress Protein Induction under this compound Stress

Exposure to high concentrations of NaCl triggers a complex and coordinated transcriptional response in bacteria and archaea, leading to the induction of various stress proteins. This genetic reprogramming is essential for adapting to the new environmental conditions.

Transcriptome analyses have revealed that a rise in salt concentration induces the expression of genes involved not only in osmolarity regulation but also in protein folding and oxidative stress management. researchgate.net For instance, in Chromohalobacter salexigens, increasing NaCl concentration from 10% to 25% resulted in the upregulation of 1,954 genes, including those coding for potassium transporters and enzymes involved in the biosynthesis of compatible solutes like glycine betaine and L-hydroxyproline. researchgate.net Similarly, in Leptospirillum ferriphilum, chloride stress up-regulates genes for potassium transporters and the biosynthesis of ectoine and trehalose. nih.govacs.org

In addition to genes for solute synthesis and transport, salt stress also induces the expression of heat shock proteins (HSPs) or chaperonins. nih.gov These proteins play a crucial role in preventing the misfolding and aggregation of cellular proteins, which can be destabilized by the altered intracellular ionic strength and hydration levels. researchgate.net The stationary phase of bacterial growth, which is a stress response state, is characterized by the increased expression of genes involved in DNA repair and antioxidant metabolism, functions that are also critical under high salt conditions.

The response to NaCl stress is multifaceted, involving the differential expression of proteins that may have specific roles in osmoregulation, such as the synthesis of osmolytes or the transport of ions and solutes. researchgate.net

Chloride Toxicity and Multifaceted Cellular Stress Responses in Acidophilic Bacteria

In acidophilic bacteria, chloride (Cl⁻) exhibits higher toxicity compared to its effect on neutrophilic counterparts. taylorfrancis.comnih.gov The stress imposed by NaCl in these organisms is not limited to osmotic imbalance but also encompasses cytoplasm acidification and oxidative stress. taylorfrancis.comnih.govacs.org

A study on the iron-oxidizing bacterium Leptospirillum ferriphilum demonstrated that exposure to NaCl led to a significant decrease in the intracellular pH, from 6.7 down to 5.5. taylorfrancis.comnih.gov This intracellular acidification suggests that the cell must contend with acidic stress in addition to osmotic stress, implicating pH homeostasis mechanisms in salt tolerance. taylorfrancis.com

The acidification of the cytoplasm can lead to an increase in the respiratory rate and the generation of reactive oxygen species (ROS), inducing oxidative stress. taylorfrancis.comnih.gov In L. ferriphilum, NaCl stress caused a significant increase in intracellular ROS levels. taylorfrancis.comacs.org In response, the bacterium displayed a transcriptionally regulated defense against oxidative stress, up-regulating the genes for antioxidative enzymes such as cytochrome c peroxidase (CcP) and thioredoxin (Trx), and subsequently increasing their activities. taylorfrancis.comnih.gov

Therefore, the cellular response to chloride in acidophilic bacteria is a multifaceted one, involving a coordinated effort to manage osmotic, acidic, and oxidative stresses simultaneously. taylorfrancis.comnih.gov

Multifaceted Stress Responses to NaCl in Leptospirillum ferriphilum

Type of Stress	Cellular Effect	Observed Response
Osmotic Stress	Water efflux, potential dehydration	Upregulation of genes for compatible solutes ((hydroxy)ectoine, trehalose) and K⁺ transporters. taylorfrancis.comnih.gov
Acidic Stress	Decrease in intracellular pH (from 6.7 to 5.5). taylorfrancis.comnih.gov	Activation of pH homeostasis mechanisms. taylorfrancis.com
Oxidative Stress	Increased intracellular Reactive Oxygen Species (ROS). taylorfrancis.comnih.gov	Upregulation of genes for antioxidative enzymes (cytochrome c peroxidase, thioredoxin). taylorfrancis.comnih.gov

Plant Physiological Responses to this compound Stress

Oxidative Stress Induction and Antioxidative Enzyme Systems in NaCl-Treated Plants

Salinity is a significant abiotic stress that negatively impacts plant growth and productivity, in part by inducing oxidative stress. nih.govnih.gov The presence of high concentrations of NaCl in the soil disrupts cellular homeostasis, leading to the overproduction of reactive oxygen species (ROS), such as the superoxide radical (O₂⁻), hydrogen peroxide (H₂O₂), and hydroxyl radicals (·OH). nih.govtaylorfrancis.com These ROS can cause significant damage to vital macromolecules, including lipid peroxidation, protein degradation, and DNA damage. nih.govnih.gov

The generation of ROS under salt stress occurs in various cellular compartments, including chloroplasts, mitochondria, and peroxisomes. nih.gov To counteract the damaging effects of ROS, plants have evolved a sophisticated antioxidative defense system, which includes both enzymatic and non-enzymatic components. taylorfrancis.comacs.org

The enzymatic system comprises several key enzymes that work in a coordinated fashion to detoxify ROS. The primary enzymes involved are:

Superoxide Dismutase (SOD): This enzyme catalyzes the dismutation of the highly reactive superoxide radical into O₂ and H₂O₂. tandfonline.comacs.org It represents the first line of defense against ROS-mediated damage. tandfonline.com

Catalase (CAT): Located in peroxisomes, CAT decomposes H₂O₂ into water and oxygen. tandfonline.comtaylorfrancis.com It is particularly important for removing the H₂O₂ produced during photorespiration.

Ascorbate Peroxidase (APX): This enzyme also scavenges H₂O₂, using ascorbate as the specific electron donor. academicjournals.org APX is found in multiple cellular locations and is a key component of the ascorbate-glutathione cycle.

Glutathione Reductase (GR): GR is another crucial enzyme in the ascorbate-glutathione cycle, responsible for maintaining a reduced pool of glutathione, which is essential for regenerating ascorbate and directly detoxifying ROS. nih.gov

Peroxidase (POD): This is a general term for a group of enzymes that reduce H₂O₂ using various substrates.

Numerous studies have demonstrated that exposure to NaCl stress leads to an increase in the activity of these antioxidative enzymes in a wide range of plant species, indicating their protective role. For instance, in a study on Pisum sativum (pea), exposure to 400 mM NaCl resulted in significant increases in the activities of APX (68%), CAT (80%), POD (74%), and SOD (58%). nih.gov Similarly, in two rice cultivars, salt treatment increased the activities of SOD and CAT. taylorfrancis.com The response of these enzymes is often dependent on the plant species, cultivar, the level and duration of salt stress, and the specific tissue being examined. nih.gov

Antioxidant Enzyme Activity in Response to NaCl Stress

Plant Species	NaCl Concentration	Enzyme	Observed Change in Activity	Reference
Pisum sativum (pea)	400 mM	APX, CAT, POD, SOD	Increased by 68%, 80%, 74%, and 58% respectively.	nih.gov
Rice (callus)	40 mM	SOD, CAT	Increased activity compared to control.	taylorfrancis.com
Pumpkin (seedlings)	100 mM	SOD, CAT, GR, APX	Increased activity, with higher increases in salt-tolerant genotypes.	academicjournals.org
Tomato (reproductive stage)	25-50 mM	CAT	Increased 11.6 to 17.5-fold.	scienceasia.org
Tomato (reproductive stage)	50-100 mM	APX	Increased 4.0 to 6.4-fold.	scienceasia.org

Osmotic Adjustment Mechanisms in Plants under Salinity Stress

Exposure to elevated levels of this compound in the soil creates a low water potential environment, leading to osmotic stress that severely impedes a plant's ability to absorb water. nih.gov To survive and maintain physiological functions, plants have evolved sophisticated osmotic adjustment mechanisms. This process involves the net accumulation of solutes within cells to lower their internal water potential, thereby maintaining water uptake and cell turgor. mdpi.comresearchgate.netoup.com

A primary strategy for osmotic adjustment is the synthesis and accumulation of a diverse group of low-molecular-weight, water-soluble organic compounds known as compatible solutes or osmoprotectants. scispace.comnih.gov These solutes, which include amino acids (like proline), quaternary ammonium compounds (like glycine betaine), and various sugars and polyols (like sucrose, fructose, and sorbitol), can accumulate to high concentrations in the cytoplasm without interfering with normal metabolic processes. researchgate.netoup.comcaliforniaagriculture.org The accumulation of these organic solutes decreases the osmotic potential within the plant cells, creating a gradient that facilitates water movement from the soil into the roots, even under saline conditions. researchgate.netnih.gov For instance, glycine betaine is particularly effective, accumulating in chloroplasts to protect the thylakoid membrane and maintain photosynthetic efficiency under stress. nih.govscispace.com

Table 1: Key Compatible Solutes in Plant Osmotic Adjustment under this compound Stress

Compatible Solute Class	Examples	Primary Roles in Osmotic Adjustment	Cellular Location
Amino Acids	Proline	Lowers cellular osmotic potential, protects membranes and proteins, acts as a scavenger of reactive oxygen species. scispace.comoup.comcaliforniaagriculture.org	Cytoplasm
Quaternary Ammonium Compounds	Glycine Betaine	Highly effective osmoprotectant, stabilizes proteins and membranes, protects photosynthetic machinery. nih.govscispace.comnih.govoup.com	Cytoplasm, Chloroplasts
Sugars	Sucrose, Fructose, Glucose, Trehalose	Contribute to osmotic potential, serve as energy reserves, and act as signaling molecules. researchgate.netnih.govmdpi.com	Cytoplasm, Vacuole
Sugar Alcohols (Polyols)	Sorbitol, Mannitol	Act as osmolytes to lower water potential and protect cellular structures. researchgate.netcaliforniaagriculture.org	Cytoplasm

Alterations in Plant Cellular Metabolism due to this compound Exposure

Photosynthesis is one of the primary metabolic pathways affected by salinity. The initial osmotic phase of salt stress can lead to stomatal closure to conserve water, which in turn limits the uptake of carbon dioxide and reduces the rate of photosynthesis. oup.commdpi.com In the longer term, the accumulation of Na+ and particularly Cl− ions within leaf tissues can become toxic. umass.edu High concentrations of these ions can disrupt the function of photosynthetic enzymes, damage the thylakoid membranes where light reactions occur, and inhibit the synthesis of chlorophyll, leading to a general decline in photosynthetic capacity. nih.govnih.govijfas.com

Cellular respiration is also significantly impacted by this compound. The response can be complex; in some cases, respiration rates increase to meet the higher energy demand for ion transport (e.g., pumping Na+ out of the cytoplasm or into the vacuole), synthesis of compatible solutes, and repair of stress-induced damage. researchgate.net However, under severe or prolonged salt stress, ion toxicity can directly inhibit the function of respiratory enzymes in the mitochondria, leading to a decrease in respiration and a potential energy crisis within the cell. ijfas.comresearchgate.net

Nitrogen metabolism is highly sensitive to salinity. The presence of high concentrations of chloride in the soil solution competitively inhibits the uptake of nitrate (NO3−), a primary source of nitrogen for most plants. nih.govnih.gov This antagonism disrupts the entire nitrogen assimilation pathway, affecting the synthesis of amino acids, proteins, and nucleic acids. nih.govtaylorfrancis.com The reduced availability of nitrogen, a crucial component of chlorophyll, further exacerbates the negative impact on photosynthesis. mdpi.com

Furthermore, a major metabolic consequence of salt stress is the increased production of reactive oxygen species (ROS), such as superoxide (O2−) and hydrogen peroxide (H2O2). nih.govijfas.com The ionic and osmotic imbalances disrupt electron transport chains in chloroplasts and mitochondria, leading to the generation of these highly reactive molecules. nih.gov ROS can cause widespread damage to cellular components, including lipid peroxidation of membranes, protein denaturation, and DNA damage. acs.orgnih.gov In response, plants activate a complex antioxidant defense system, involving enzymes like superoxide dismutase (SOD), catalase (CAT), and ascorbate peroxidase (APX), to scavenge ROS and mitigate oxidative damage. nih.govnih.gov Concurrently, carbohydrate metabolism is altered, often resulting in the accumulation of soluble sugars which not only function as osmolytes but also as signaling molecules that regulate stress-responsive genes. nih.govmdpi.com

Table 2: Summary of Metabolic Alterations in Plants Exposed to this compound

Metabolic Pathway	Observed Alterations	Underlying Causes
Photosynthesis	Reduced rate of carbon fixation; decreased chlorophyll content. nih.govijfas.comuchicago.edu	Osmotic stress-induced stomatal closure; ion toxicity to photosynthetic enzymes; chlorophyll degradation. oup.comumass.edu
Cellular Respiration	Initial increase followed by a decrease under severe stress. researchgate.netuchicago.edu	Increased energy demand for ion transport and repair; direct inhibition of respiratory enzymes by ion toxicity. ijfas.comresearchgate.net
Nitrogen Metabolism	Inhibited uptake of nitrate; reduced synthesis of amino acids and proteins. nih.govtaylorfrancis.com	Competitive inhibition of nitrate uptake by chloride ions at the root level. nih.govnih.gov
Carbohydrate Metabolism	Accumulation of soluble sugars (e.g., glucose, fructose, sucrose). nih.govmdpi.com	Part of the osmotic adjustment response; sugars act as osmoprotectants and signaling molecules. mdpi.com
Oxidative Metabolism	Increased production of Reactive Oxygen Species (ROS); upregulation of antioxidant enzymes (SOD, CAT, APX). nih.govnih.govnih.gov	Disruption of electron transport in mitochondria and chloroplasts due to ionic and osmotic imbalance. ijfas.comnih.gov
Lipid Metabolism	Increased lipid peroxidation. mdpi.comnih.gov	Damage to cellular membranes by ROS. nih.gov

Industrial and Engineering Applications of Sodium Chloride

Chlor-Alkali Process Engineering and Optimization

2NaCl + 2H₂O → 2NaOH + Cl₂ + H₂

The chlor-alkali industry primarily utilizes three types of electrolytic cell technologies: the membrane cell, the diaphragm cell, and the mercury cell. elchemy.com The choice of technology impacts energy consumption, product purity, and environmental footprint.

Membrane Cell Process: This is the most modern and energy-efficient technology. It uses a specialized ion-exchange membrane to separate the anode and cathode compartments. wikipedia.orgelchemy.com The membrane, often made of materials like Nafion, allows sodium ions (Na⁺) to pass through to the cathode but blocks chloride (Cl⁻) and hydroxide (B78521) (OH⁻) ions. wikipedia.org This results in the production of high-purity sodium hydroxide. elchemy.com Continuous improvements in membrane technology, including the introduction of nanomaterials, aim to further enhance energy efficiency and product purity. elchemy.com

Diaphragm Cell Process: This older method employs a porous diaphragm, often made of asbestos or synthetic polymers, to separate the chlorine and sodium hydroxide. elchemy.com The brine flows from the anode compartment to the cathode compartment. The resulting caustic soda solution is more dilute and contains a significant amount of unreacted sodium chloride, which must be removed in a subsequent evaporation step. chlorine.orggoogle.com

Mercury Cell Process: In this process, liquid mercury serves as the cathode. Sodium ions are reduced to form a sodium-mercury amalgam. This amalgam then reacts with water in a separate reactor, called a decomposer, to produce sodium hydroxide and hydrogen gas. researchgate.net While this process yields very pure sodium hydroxide, the environmental and health risks associated with mercury have led to a global phase-out of this technology in favor of the membrane cell process. researchgate.netmetrohm.com

Efficiency improvements in this compound electrolysis focus on reducing the electrical energy consumption, which is a major operational cost. wikipedia.org Key areas of optimization include developing more advanced electrode coatings to reduce overpotential, optimizing the gap between the anode and cathode, and enhancing the performance and lifespan of membranes and diaphragms. researchgate.netmdpi.com

Interactive Data Table: Comparison of Chlor-Alkali Electrolytic Cell Technologies

Feature	Membrane Cell	Diaphragm Cell	Mercury Cell
Separation Method	Ion-Exchange Membrane	Porous Diaphragm	Mercury Cathode
NaOH Purity	High Purity (Low NaCl)	Lower Purity (High NaCl)	High Purity (Low NaCl)
Energy Consumption	Lowest (e.g., ~2,500 kWh/tonne NaOH) wikipedia.org	Higher	Highest
Environmental Concerns	Generally low, focus on membrane disposal	Asbestos use in older plants	High (Mercury emissions)
Prevalence	Most common for new plants researchgate.netmetrohm.com	Phasing out	Phasing out researchgate.netmetrohm.com

The advanced production of chlorine and sodium hydroxide centers on maximizing the efficiency of the membrane cell process. The process begins with the purification of the this compound brine. chlorine.org Impurities such as calcium, magnesium, and sulfates must be removed because they can precipitate and damage the sensitive ion-exchange membranes, leading to increased electrical resistance and reduced efficiency. metrohm.com

Once purified, the brine is fed into the electrolytic cell. An electric current is passed through the solution, initiating the electrochemical reactions:

At the anode , chloride ions are oxidized to form chlorine gas: 2Cl⁻ → Cl₂ + 2e⁻

At the cathode , water is reduced to form hydroxide ions and hydrogen gas: 2H₂O + 2e⁻ → H₂ + 2OH⁻

The chlorine gas produced is collected, cooled, purified, and often liquefied for transport. chlorine.org The sodium ions migrate across the membrane to the cathode compartment, where they combine with the hydroxide ions to form sodium hydroxide. chlorine.org The resulting caustic soda solution is typically produced at a concentration of about 32%. welysis.com This high-purity product is a key advantage of the membrane cell process. welysis.com The co-produced hydrogen is also collected and can be used as a fuel source to generate steam or electricity for the plant, or as a raw material for other chemical processes, such as the production of hydrochloric acid or ammonia. elchemy.commetrohm.com

Chemical Synthesis Pathways Utilizing this compound as a Feedstock

This compound is a starting material for the synthesis of other large-volume industrial chemicals beyond the products of the chlor-alkali process. The Solvay and Mannheim processes are two historical and significant examples.

The Solvay process is the primary industrial method for producing sodium carbonate (Na₂CO₃), also known as soda ash, using this compound brine and limestone as the main raw materials. ck12.orgrsc.org The process is notable for its efficient recycling of ammonia, which acts as a catalyst. libretexts.org

The core of the process involves several steps:

Ammoniation of Brine: A purified, saturated this compound solution is saturated with ammonia gas. weebly.com

Carbonation: Carbon dioxide is bubbled through the ammoniated brine. This causes the precipitation of sodium bicarbonate (NaHCO₃), which is less soluble than this compound in the ammoniated solution. ck12.orglibretexts.org NaCl + NH₃ + CO₂ + H₂O → NaHCO₃(s) + NH₄Cl

Calcination: The precipitated sodium bicarbonate is filtered and then heated (calcined) to produce sodium carbonate, water, and carbon dioxide. The CO₂ is recycled back to the carbonation step. ck12.orglibretexts.org 2NaHCO₃ → Na₂CO₃ + H₂O + CO₂

Ammonia Recovery: The ammonium (B1175870) chloride solution from the carbonation step is treated with calcium hydroxide (slaked lime), which is produced by heating limestone (calcium carbonate) and reacting the resulting calcium oxide with water. This regenerates the ammonia for reuse. weebly.com 2NH₄Cl + Ca(OH)₂ → 2NH₃ + CaCl₂ + 2H₂O

Interactive Data Table: Key Reactions in the Solvay Process

Step	Reactants	Products
Carbonation	This compound (NaCl), Ammonia (NH₃), Carbon Dioxide (CO₂), Water (H₂O)	Sodium Bicarbonate (NaHCO₃), Ammonium Chloride (NH₄Cl)
Calcination	Sodium Bicarbonate (NaHCO₃)	Sodium Carbonate (Na₂CO₃), Water (H₂O), Carbon Dioxide (CO₂)
Ammonia Recovery	Ammonium Chloride (NH₄Cl), Calcium Hydroxide (Ca(OH)₂)	Ammonia (NH₃), Calcium Chloride (CaCl₂), Water (H₂O)

The Mannheim process is an industrial method for producing sodium sulfate (B86663) (Na₂SO₄) and hydrogen chloride (HCl) from this compound and sulfuric acid (H₂SO₄). wikipedia.orgvinipul.com The process is carried out in a specialized piece of equipment called a Mannheim furnace at high temperatures. wikipedia.orggoogle.com

The reaction occurs in two stages:

An initial exothermic reaction occurs at a lower temperature, forming sodium bisulfate: wikipedia.orgyatai.cn NaCl + H₂SO₄ → NaHSO₄ + HCl

A second, endothermic reaction requires significantly higher temperatures (in the range of 600-700°C) to proceed, reacting the intermediate sodium bisulfate with more this compound: wikipedia.orgyatai.cn NaCl + NaHSO₄ → Na₂SO₄ + HCl

The hydrogen chloride gas is drawn off and typically absorbed in water to produce hydrochloric acid. The solid sodium sulfate is removed from the furnace, cooled, and prepared for storage or distribution. wikipedia.orgscribd.com The high energy requirement for the second step is a significant factor in the process's economics. google.com

Interactive Data Table: Mannheim Process Reactions

Stage	Reactants	Products	Temperature
1	This compound (NaCl), Sulfuric Acid (H₂SO₄)	Sodium Bisulfate (NaHSO₄), Hydrogen Chloride (HCl)	Lower Temperature (Exothermic)
2	This compound (NaCl), Sodium Bisulfate (NaHSO₄)	Sodium Sulfate (Na₂SO₄), Hydrogen Chloride (HCl)	600-700°C (Endothermic) wikipedia.org

Desalination Technologies and Brine Management Strategies for this compound Solutions

Desalination is the process of removing salts, primarily this compound, from a water source, such as seawater or brackish water, to produce fresh water. The most widely used technology for this is reverse osmosis (RO). ide-tech.com In RO, high pressure is applied to the saline water, forcing water molecules through a semipermeable membrane while leaving the dissolved salts behind. ide-tech.com

A major challenge in desalination is the management of the byproduct: a highly concentrated salt solution known as brine. ide-tech.comresearchgate.net For every volume of fresh water produced, a significant volume of brine is generated, which contains the extracted this compound and other dissolved solids at high concentrations. Disposing of this brine can have negative environmental impacts on marine or terrestrial ecosystems if not managed properly. researchgate.net

To address this, various brine management strategies have been developed:

Direct Discharge: The most common method for coastal plants, where brine is diluted and discharged back into the ocean. Careful design of outfall systems is required to ensure rapid mixing and minimize local increases in salinity. researchgate.net

Evaporation Ponds: A simpler method used in arid regions where land is available. The brine is held in large, shallow ponds, and water is evaporated by the sun, leaving behind solid salt residues. deswater.com

Brine Minimization and Zero Liquid Discharge (ZLD): These advanced strategies aim to reduce the volume of brine and, in the case of ZLD, eliminate liquid waste entirely. deswater.com ZLD systems often employ a combination of technologies, including secondary RO stages to further concentrate the brine, followed by thermal processes like evaporators and crystallizers to recover the remaining water and produce solid salts. ide-tech.comdeswater.com

Resource Recovery: Brine is increasingly viewed as a resource rather than a waste product. Technologies are being developed to selectively extract valuable minerals and chemicals from brine. For instance, brine can be a source of this compound for the chlor-alkali industry or for the production of sodium hydroxide and hydrochloric acid through direct electrosynthesis. accessscience.comaznoula.commit.edu

Interactive Data Table: Brine Management Strategies

Strategy	Description	Key Considerations
Direct Discharge	Diluted brine is released into a large body of water (e.g., the ocean).	Requires careful environmental impact assessment and outfall design. researchgate.net
Evaporation Ponds	Brine is contained in ponds for solar evaporation.	Requires large land area and arid climate; disposal of solid salt residue. deswater.com
Zero Liquid Discharge (ZLD)	A multi-stage process to recover all water and produce solid salts.	High capital and operating costs; energy-intensive. ide-tech.comdeswater.com
Resource Recovery	Extraction of valuable chemicals (e.g., NaCl, NaOH, HCl) from the brine.	Technology is still developing; market for recovered products. accessscience.comaznoula.commit.edu

Membrane-Based Desalination Systems

This compound is a central compound in the development and application of membrane-based desalination technologies, which are critical for producing fresh water from saline sources like seawater and brackish water. These systems utilize various membrane processes to separate water from dissolved salts, primarily this compound.

Reverse Osmosis (RO) is a predominant technology for desalination. collingwoodwaterstore.com It employs a semipermeable membrane that allows water molecules to pass through while blocking the passage of larger salt ions. pure-pro.com High pressure is applied to the saline feed water to overcome the natural osmotic pressure, forcing water to the permeate side and leaving a concentrated this compound brine on the retentate side. researchgate.net The efficiency of RO in removing this compound is significant, making it a cornerstone of modern large-scale desalination plants. collingwoodwaterstore.comamtaorg.com However, the high concentration of this compound in the brine poses environmental challenges and can lead to silica fouling on membranes, although high sodium concentrations have been observed to depress silica solubility under certain conditions. rsc.org

Air Gap Membrane Distillation (AGMD) is a thermally driven desalination process suitable for treating highly saline solutions. researchgate.netcofc.edu In AGMD, a hydrophobic microporous membrane separates a heated this compound feed solution from a condensing surface, with an air gap in between. researchgate.netkiche.or.kr The temperature difference creates a vapor pressure gradient, causing water vapor to move across the air gap and condense on the cooler surface, leaving the non-volatile this compound behind. researchgate.netresearchgate.net The permeate flux in AGMD is influenced by feed temperature, flow rate, and this compound concentration, with higher concentrations generally leading to a decrease in flux. researchgate.netresearchgate.net

Direct Contact Membrane Distillation (DCMD) is another thermally driven process where a hot saline feed solution is in direct contact with one side of a hydrophobic membrane, while a cooler permeate stream is in direct contact with the other side. nih.govresearchgate.net The vapor pressure difference drives water vapor from the hot side through the membrane pores to condense in the cooler permeate stream. scielo.brtandfonline.com DCMD has been studied for its effectiveness in concentrating this compound solutions, even to the point of crystallization. scielo.brtandfonline.comscielo.brresearchgate.net The performance of DCMD is affected by temperature and concentration polarization at the membrane surface, which can be significant in high-concentration this compound solutions. nih.govscielo.brmdpi.com

Comparative Overview of Membrane Desalination Technologies for this compound Solutions

Technology	Driving Force	Key Role of this compound	Operating Principle	Typical Feed Concentration
Reverse Osmosis (RO)	Pressure	Primary solute to be removed	Pressure overcomes osmotic pressure, forcing water through a semipermeable membrane.	Brackish to Seawater
Air Gap Membrane Distillation (AGMD)	Temperature Gradient (Vapor Pressure)	Solute in high-concentration brines	Water vapor from a heated feed crosses an air gap to a condensing surface.	High Salinity / Brine
Direct Contact Membrane Distillation (DCMD)	Temperature Gradient (Vapor Pressure)	Solute in high-concentration brines, potential for crystallization	Water vapor from a heated feed directly crosses the membrane to a cooler liquid permeate.	High Salinity / Brine

Electrodialysis for this compound Concentration and Resource Recovery from Brine

Electrodialysis (ED) is an electrochemical membrane separation process that utilizes ion-exchange membranes and an electric potential to separate ionic species from a solution. mdpi.com This technology is particularly effective for concentrating this compound from various brine sources, including those from industrial wastewater and reverse osmosis reject. mdpi.comtandfonline.comresearchgate.net

The core of an ED system consists of a stack of alternating cation and anion exchange membranes placed between an anode and a cathode. tdl.org When a this compound solution flows through the channels between these membranes, the applied electric field drives the positively charged sodium ions (Na+) toward the cathode and the negatively charged chloride ions (Cl-) toward the anode. Cation exchange membranes allow only the passage of cations, while anion exchange membranes permit only the passage of anions. nasa.govnasa.gov This selective transport results in the concentration of this compound in certain compartments (the concentrate stream) and its depletion in others (the diluate stream). mdpi.com

ED has been successfully applied to concentrate this compound from seawater reverse osmosis (SWRO) brine to levels suitable for reuse in the chlor-alkali industry. tandfonline.comresearchgate.nettandfonline.com Experimental studies have demonstrated the ability to reach concentrations of up to 252 g/L of NaCl with power consumptions in the range of 0.20–0.30 kWh per kilogram of NaCl. researchgate.net Furthermore, the use of monovalent permselective membranes in ED can partially remove polyvalent ions, which is beneficial for the purity of the recovered this compound. researchgate.net

Beyond simple concentration, electrodialysis is a key technology for resource recovery from complex brines. tdl.orgnasa.govproquest.com By separating ionic components, valuable resources can be extracted. For instance, in specific configurations, electrodialysis can be used to separate different salts present in wastewater brine, allowing for the potential recovery of various useful chemical species. nasa.govnasa.gov

Performance Data for this compound Concentration via Electrodialysis

Parameter	Reported Value	Source of Brine	Membrane Type
Final NaCl Concentration	Up to 252 g/L	Seawater Reverse Osmosis Reject	Neosepta CIMS and ACS
Energy Consumption	0.20–0.30 kWh/kg NaCl	Seawater Reverse Osmosis Reject	Neosepta CIMS and ACS
NaCl Concentration from Anion Exchange Spent Brine	15% (w/w)	Anion Exchange Spent Brine	TWEDC1/TWEDA1
Current Efficiency for Anion Exchange Spent Brine	90.6%	Anion Exchange Spent Brine	TWEDC1/TWEDA1

Advanced Membrane Development for Enhanced Ion Selectivity in Desalination

The development of advanced membranes with enhanced ion selectivity is a crucial area of research aimed at improving the efficiency and cost-effectiveness of desalination processes, particularly those targeting this compound removal. Innovations in membrane materials and structures are leading to better performance in separating monovalent ions like sodium (Na+) and chloride (Cl-) from divalent ions and other contaminants.

Nanofiltration (NF) membranes represent a significant advancement in this area. NF membranes have a pore size that is typically larger than reverse osmosis membranes but smaller than ultrafiltration membranes. pure-pro.com This specific pore size allows them to selectively reject divalent ions (like Ca²⁺, Mg²⁺, and SO₄²⁻) while allowing a higher passage of monovalent ions such as Na⁺ and Cl⁻. pure-pro.com This property is highly advantageous in applications like water softening and the pretreatment of feed water for reverse osmosis, as it can reduce scaling potential.

In the context of electrodialysis, the development of monovalent-selective ion exchange membranes has been a key innovation. These membranes are designed to preferentially transport monovalent ions over multivalent ions. researchgate.net This selectivity is critical for applications such as the concentration of this compound from brines that also contain significant amounts of calcium and magnesium salts. By using these advanced membranes, a purer this compound concentrate can be produced, which is often a requirement for industrial reuse, such as in the chlor-alkali process. researchgate.net

Research is ongoing to further refine the selectivity of membranes. This includes modifying the surface chemistry and charge of membranes, as well as developing novel composite and hybrid membrane materials. The goal is to achieve higher precision in ion separation, which will not only improve the quality of desalinated water but also enhance the recovery of specific valuable salts from complex brines, thereby contributing to a more circular economy in water and resource management.

Challenges and Innovations in High-Salinity Wastewater Treatment with this compound

High-salinity wastewater, characterized by a total dissolved solids (TDS) content exceeding 3.5%, presents significant treatment challenges due to the presence of high concentrations of salts, predominantly this compound. dainam-enviro.com These wastewaters are generated by various industries, including oil and gas extraction, salt production, and textile manufacturing. dainam-enviro.com The high salt content can inhibit biological treatment processes, cause corrosion of equipment, and pose environmental risks if discharged without proper treatment. dainam-enviro.comshincci-global.com

One of the primary challenges in treating high-salinity wastewater is the negative impact of this compound on microbial activity in conventional biological treatment systems. nih.gov High salt concentrations can lead to plasmolysis of microbial cells, reducing their efficiency in breaking down organic pollutants. shincci-global.comnih.gov While some microorganisms can acclimatize to salt concentrations below 10 g/L of NaCl, higher concentrations often lead to a significant or complete inhibition of microbial activity. nih.gov

Innovations in this field are focused on developing more robust and efficient treatment technologies. These include:

Membrane-based processes: Technologies like reverse osmosis (RO) and membrane distillation (MD) are increasingly used for high-salinity wastewater. iscientific.org However, challenges such as membrane fouling and the high energy consumption of RO for highly saline streams remain. shincci-global.comiscientific.org

Advanced biological treatments: The use of halophilic (salt-loving) microorganisms in bioreactors is a promising innovation. shincci-global.comwinsonda.com These microorganisms are adapted to thrive in high-salt environments and can effectively degrade organic matter in saline wastewater. winsonda.com Another approach is the gradual acclimatization of conventional activated sludge to higher salt concentrations. nih.govwinsonda.com

Hybrid systems: Combining different treatment processes can overcome the limitations of individual technologies. For example, a membrane bioreactor (MBR) can be used, which integrates biological treatment with membrane filtration. iscientific.org This can help in retaining the microbial biomass and improving the quality of the treated effluent.

The selection of an appropriate treatment technology depends on the specific characteristics of the wastewater, including the concentration of this compound and other pollutants, as well as economic considerations. dainam-enviro.com

Material Processing and Manufacturing Roles of this compound

Role in Metallurgy and Metal Refining Processes

This compound plays a significant role in various metallurgical and metal refining processes. cstitaniums.com Its chemical properties at high temperatures make it useful as a flux and in the extraction of certain metals. A primary application is in the smelting and refining of metals, where it helps to separate impurities. cstitaniums.com In some processes, molten this compound acts as a solvent for metal oxides, facilitating their removal as slag.

In the extraction of metals like aluminum and magnesium, this compound is used in electrolytic processes. For instance, in the Hall-Héroult process for aluminum extraction, while cryolite is the primary electrolyte, this compound can be added to the molten bath to lower the melting point and improve conductivity.

Furthermore, this compound is utilized in chlorinating roasting processes for certain ores. nih.gov In the presence of moisture and silica at high temperatures, this compound can produce hydrogen chloride (HCl), which then reacts with metal oxides in the ore to form volatile metal chlorides. nih.govresearchgate.net These chlorides can then be separated and subsequently reduced to the pure metal. nih.gov This method has been explored for the extraction of nickel from low-grade laterite ores. nih.gov

This compound solutions are also used in hydrometallurgical processes as a leaching agent for some metal chlorides. britannica.com

Applications in the Textile and Paper Manufacturing Industries

This compound is a widely used auxiliary chemical in the textile and paper manufacturing industries. quora.com

In the textile industry , this compound is primarily used in the dyeing of cellulosic fibers like cotton with direct and reactive dyes. wikipedia.orgbitsathy.ac.in It acts as an electrolyte in the dyebath, promoting the exhaustion of the dye onto the fabric. bitsathy.ac.invinipulchemicals.com The surface of cotton fibers in water acquires a negative charge, which can repel the negatively charged dye anions. bitsathy.ac.in this compound neutralizes this negative charge, reducing the repulsion between the dye and the fiber and thereby increasing the dye uptake and color yield. wikipedia.orgbitsathy.ac.invinipulchemicals.com It also helps in achieving uniform and level dyeing. bitsathy.ac.in Additionally, salt is used in brine rinses to separate organic contaminants. wikipedia.org

In the pulp and paper industry , this compound is a key raw material for the on-site production of chlorine dioxide (ClO₂), a primary bleaching agent. quora.comwikipedia.org Sodium chlorate (NaClO₃) is first produced through the electrolysis of a concentrated this compound solution. chemanalyst.com The sodium chlorate is then reacted with a reducing agent, such as methanol or hydrogen peroxide, in an acidic medium to generate chlorine dioxide. wikipedia.org Chlorine dioxide is favored for its ability to bleach wood pulp to a high brightness without significantly degrading the cellulose fibers, which is crucial for producing high-quality paper. chemanalyst.com this compound can also be added to paper pulp to improve the formation of paper sheets and control ink absorption. cstitaniums.com

Purity and Production Process Optimization of this compound

The optimization of this compound production processes is primarily focused on increasing purity to meet the stringent requirements of various industrial and engineering applications. This involves the development of specialized production methods for high-purity grades and the implementation of advanced techniques for impurity removal and crystallization control.

Development of Analytical Grade this compound Production Methods

Analytical grade this compound is a high-purity salt with a NaCl content typically exceeding 99.5%. ui.ac.id It serves as an essential reagent and standard solution in laboratory settings for applications such as standardizing silver nitrate solutions, preparing microbiological media, and acting as a standard in atomic absorption spectrophotometry. ui.ac.id The development of methods to produce this grade of salt focuses on the systematic removal of impurities from raw materials like rock salt or crude sea salt.

The production process for analytical grade NaCl often involves multiple stages of purification. ui.ac.id A common laboratory-scale method includes dissolving crude salt to create a concentrated brine (27-30% w/v), followed by a series of chemical treatments to precipitate impurities. ui.ac.idui.ac.id This is followed by pH adjustment, crystallization, and drying. ui.ac.id The advantage of such a multi-step process is its ability to systematically target and remove specific ions, leading to a product of high purity. ui.ac.id

A typical chemical purification sequence can be summarized as follows:

Brine Preparation and Filtration : Crude salt is dissolved in water, and insoluble impurities like mud and sand are removed by filtration. thoughtco.comgoogle.com

Sulfate and Magnesium Removal : Barium chloride (BaCl₂) is added to the brine to precipitate sulfate ions (SO₄²⁻) as insoluble barium sulfate (BaSO₄). Subsequently, sodium hydroxide (NaOH) is used to precipitate magnesium ions (Mg²⁺) as magnesium hydroxide (Mg(OH)₂). ui.ac.idui.ac.id

Calcium Removal : Sodium carbonate (Na₂CO₃) is then added to precipitate calcium ions (Ca²⁺) as calcium carbonate (CaCO₃). ui.ac.ididosi.org

pH Adjustment and Crystallization : The purified brine undergoes acidification with an acid like hydrochloric acid (HCl) and is then neutralized with sodium hydroxide to control the pH. This is followed by crystallization, which can be repeated multiple times to enhance purity. ui.ac.idui.ac.id

Separation and Drying : The resulting high-purity salt crystals are separated from the brine and dried at temperatures around 100-105°C. ui.ac.idui.ac.id

An alternative approach developed for purifying rock salt involves an initial recrystallization step to reduce the bulk of soluble impurities, followed by a primary chemical treatment using barium carbonate, sodium hydroxide, and sodium carbonate. google.comidosi.org For achieving the highest purity levels required for analytical standards, an ion exchange technique may be employed as a final step to remove any remaining trace impurities of calcium, magnesium, and sulfate down to parts-per-billion levels. google.comidosi.org The efficiency of these processes is often enhanced by starting with higher quality raw materials, which reduces the amount of reagents needed for refining. ui.ac.idui.ac.id

Table 1: Typical Process for Analytical Grade NaCl Production

Stage	Description	Reagents Used	Impurities Removed
1. Brine Preparation	Dissolving crude salt in water to create a 27-30% w/v solution.	Water	-
2. Filtration	Passing the brine through a filter to remove solid particles.	-	Insoluble matter (e.g., sand, clay)
3. Chemical Precipitation I	Sequential addition of chemicals to precipitate specific ions. The mixture is allowed to sit for several hours before filtering.	Barium Chloride (BaCl₂), Sodium Hydroxide (NaOH)	Sulfate (SO₄²⁻), Magnesium (Mg²⁺)
4. Chemical Precipitation II	Addition of a precipitating agent for remaining divalent cations.	Sodium Carbonate (Na₂CO₃)	Calcium (Ca²⁺)
5. pH Adjustment	Acidification followed by neutralization to optimize conditions for crystallization.	Hydrochloric Acid (HCl), Sodium Hydroxide (NaOH)	-
6. Crystallization	Evaporation of water to induce the formation of pure NaCl crystals. This step may be repeated.	-	Entrained impurities

| 7. Separation & Drying | Separating the salt crystals from the mother liquor and drying them. | - | Residual moisture |

Impurity Removal and Controlled Crystallization Techniques for this compound

The purity of this compound is dictated by the effectiveness of impurity removal and the control exerted during the crystallization process. Impurities in salt can be categorized as surface impurities, which are on the crystal's exterior, and intra-crystalline impurities, which are trapped within the crystal lattice. dadakarides.com While mechanical processes like washing can address some surface impurities, eliminating intra-crystalline contaminants requires dissolution and recrystallization. dadakarides.com

Impurity Removal Techniques

Several techniques are employed to remove the various impurities present in raw salt:

Chemical Precipitation : This is a cornerstone of brine purification. By adding specific chemical reagents, soluble impurities are converted into insoluble compounds that can be filtered out. Common examples include using sodium carbonate to precipitate calcium and sodium hydroxide for magnesium. idosi.orgebner-co.de

Washing (Hydroextraction) : This method involves washing the crude salt crystals with a pure, saturated this compound solution. ui.ac.idui.ac.id The pure brine dissolves surface impurities like magnesium, calcium, and sulfate salts without dissolving the NaCl crystals themselves. ui.ac.id

Ion Exchange : For applications demanding exceptionally high purity, such as pharmaceutical or analytical grades, ion exchange resins can be used. This technique is highly effective at removing trace amounts of divalent cations like Ca²⁺ and Mg²⁺ and anions like SO₄²⁻ that may remain after chemical precipitation. google.comidosi.org

Elutriation (Hydroclassification) : This process involves forcing brine to flow upwards against a downward stream of salt crystals. The velocity of the brine is carefully controlled to carry away fine particles, which often contain a higher concentration of impurities, while allowing the larger, purer salt crystals to pass through. salt-partners.com

Flocculation : After chemical precipitation, coagulating agents or flocculants, such as polyacrylamide, can be added to the brine. These agents cause the fine, suspended precipitates to aggregate into larger flocs, which settle more quickly and are easier to remove by filtration. idosi.org

Controlled Crystallization Techniques

The crystallization stage is critical for determining the final purity and physical characteristics of the this compound product. Controlled crystallization aims to produce pure crystals of a desired size and shape. dadakarides.com

Vacuum Evaporation Crystallization : This is a widely used industrial method where purified brine is fed into an evaporation unit. dadakarides.com Under vacuum, the water evaporates at a lower temperature, and the increasingly concentrated solution becomes supersaturated, leading to the crystallization of high-purity NaCl. dadakarides.com Energy-efficient variations of this process, such as mechanical vapor recompression (MVR), are now common. ebner-co.de

Multi-Effect Crystallization : In this setup, crystallization occurs in a series of vessels (effects), each held at a lower pressure than the one before. The vapor produced in one effect is used to heat the next, making the process more energy-efficient. This method also allows for the production of different salt qualities from different stages, as impurities become more concentrated in the later stages. ebner-co.de

Cooling Crystallization : This technique leverages the temperature dependence of NaCl's solubility. A saturated solution is gradually cooled, causing it to become supersaturated and inducing crystallization. ebner-co.de

Recrystallization : As a fundamental purification technique, recrystallization involves dissolving the impure salt and then allowing it to crystallize again under controlled conditions. dadakarides.com The slow formation of crystals helps to exclude impurities from the crystal lattice, resulting in a purer product. thoughtco.com

Deliquescence/Crystallization Cycling : An advanced method involves cycling the humidity to first dissolve salt microcrystallites (deliquescence) and then allowing them to recrystallize. This repetitive process promotes the growth of a smaller number of larger, higher-quality single crystals by expelling impurities with each cycle. researchgate.net

Electrospray Technique : For specialized applications, this method can produce nanocrystals with controlled shapes and narrow size distribution from very dilute salt solutions. researchgate.net The process involves creating charged microdroplets that, upon solvent evaporation, lead to nucleation and crystal growth on a millisecond timescale. researchgate.net

By combining these advanced impurity removal and controlled crystallization techniques, producers can optimize the production process to yield this compound of the specific purity and physical form required for a wide range of industrial and engineering applications.

Table 2: Mentioned Chemical Compounds

Compound Name	Chemical Formula
This compound	NaCl
Silver Nitrate	AgNO₃
Barium Chloride	BaCl₂
Sulfate	SO₄²⁻
Barium Sulfate	BaSO₄
Sodium Hydroxide	NaOH
Magnesium	Mg²⁺
Magnesium Hydroxide	Mg(OH)₂
Sodium Carbonate	Na₂CO₃
Calcium	Ca²⁺
Calcium Carbonate	CaCO₃
Hydrochloric Acid	HCl
Barium Carbonate	BaCO₃
Polyacrylamide	(C₃H₅NO)n

Advanced Analytical Techniques for Sodium Chloride Research

Quantitative and Qualitative Analytical Methods for Sodium Chloride

Advanced analytical techniques are crucial for understanding the behavior and impact of this compound in various systems. These methods allow for precise quantification and qualification, providing vital data for environmental science, materials science, and industrial quality control.

The real-time, on-site monitoring of chloride transport is essential for managing water resources, understanding ecological impacts, and assessing the integrity of infrastructure. rsc.orgresearchgate.net In-situ methods provide high-frequency data that captures environmental fluctuations and transient events, which are often missed by traditional manual sampling. rsc.org

One of the primary technologies for in-situ chloride monitoring is the Ion-Selective Electrode (ISE) . alpha-measure.com These sensors operate on a potentiometric principle, where an electrical potential is generated across a selective membrane in response to the activity of chloride ions in a solution. rsc.org This potential is then converted into a concentration reading. rsc.org ISEs are versatile and can be deployed in various environmental settings, including natural water bodies, groundwater, and soil, to measure chloride levels and track their movement. sisco.comntsensors.comin-situ.com They are used to assess pollution impacts, monitor water quality, and safeguard drinking water. alpha-measure.comntsensors.com

Research has demonstrated the application of ISEs in distributed wireless sensor networks to monitor chloride migration in real-time. researchgate.netmurdoch.edu.au For instance, experiments have used multiple sensors installed in soil columns to track the vertical movement of a chloride pulse and in stream simulators (fluvariums) to monitor real-time changes in horizontal chloride flux. researchgate.net Such setups provide high-resolution spatial and temporal data, offering new insights into hydrological processes. murdoch.edu.au However, the performance of ISEs in environmental settings can be affected by challenges such as biofouling (coating by algae), temperature changes, and interference from other ions present in the matrix. rsc.orgalpha-measure.com

Another significant application of in-situ monitoring is the use of This compound as a hydrological tracer . carleton.eduresearchgate.net A known quantity of a salt solution is introduced into a water system, and its movement is tracked by measuring changes in electrical conductivity downstream. carleton.edunih.gov This technique helps characterize water dynamics, including residence time, flow paths, and mixing patterns in watersheds, rivers, and groundwater systems. carleton.eduscirp.org While chloride is considered a useful tracer because it is relatively inert and not significantly taken up by biota, the use of electrical conductivity as a proxy can be biased if the associated cation (like sodium) interacts with sediments. carleton.edunih.gov Therefore, careful selection of tracers and consideration of the local geology are important for accurate interpretation. carleton.edunih.gov

In the context of civil engineering, in-situ monitoring of chloride ingress in concrete structures is critical for preventing the corrosion of steel reinforcement, a major cause of structural degradation. researchgate.netscispace.com Embedded sensors, often based on silver/silver chloride (Ag/AgCl) electrodes, are used for the continuous, long-term monitoring of chloride concentrations within the concrete matrix. researchgate.netnwo.nl This allows for an early assessment of corrosion risk and helps in locating the most critical areas for maintenance. scispace.com

Table 1: Characteristics of In-Situ Chloride Monitoring Sensors

Sensor Type	Measurement Principle	Typical Applications	Measurement Range	Key Features & Considerations	Reference
Ion-Selective Electrode (ISE)	Potentiometric measurement of ion activity	Water quality testing, environmental monitoring (rivers, groundwater), aquaculture, industrial process control	5x10-5 to 1 mol/L (1.8 mg/L to 3.55 g/L)	High selectivity, rapid response; requires a reference electrode; performance can be affected by temperature, biofouling, and interfering ions.	sisco.comntsensors.comato.com
Solid-State ISE	Potentiometric	Field monitoring in portable or fixed probes	0 - 20,000 mg/L	Long shelf life when stored dry; requires three-point calibration initially to account for temperature effects.	aquaread.com
Ag/AgCl Electrode Sensor	Potentiometric	Monitoring chloride ingress in concrete structures	Wide range of chloride concentrations	Good sensitivity and stability in alkaline environments like concrete; crucial for long-term structural health monitoring.	researchgate.netscispace.com
Conductivity Meter	Measures electrical conductivity of the solution	Used to track saline tracers (like NaCl) in hydrological studies	Dependent on instrument and tracer concentration	Simple, low-cost method for tracking the total ion concentration of a tracer plume; does not distinguish between different ions.	carleton.edunih.gov

This compound serves as a fundamental material in various quality control applications, ranging from the establishment of chemical standards to its use in industrial and environmental management processes.

A primary role of this compound is as a reference material in chemical analysis. The ASTM E534 standard test methods provide procedures for the chemical analysis of this compound to determine its purity and the concentration of components like moisture, water-insolubles, calcium, and magnesium. infinitalab.comastm.orgkelid1.ir These standardized methods ensure that the salt is suitable for its intended use, whether in the food industry, chemical manufacturing, or for road deicing. astm.orgkelid1.ir Similarly, ASTM D632 provides specifications for this compound used as a deicer, including a rapid test method for determining the total chloride content, expressed as this compound. astm.org These standards are essential for quality assurance and commercial transactions.

In environmental quality control, this compound is widely used as a tracer to study the hydrodynamics of water and wastewater treatment systems. researchgate.net By introducing a pulse of this compound and monitoring its concentration at the outlet, engineers can determine key performance indicators such as the residence time distribution (RTD). researchgate.net This information is vital for assessing the hydraulic efficiency of treatment units like maturation ponds and ensuring they are functioning as designed. researchgate.net While easy to acquire and measure via conductivity, the high density of saline solutions and the large quantities required can be limiting factors in large-scale systems. researchgate.net

This compound is also integral to water treatment processes , particularly in water softening. cstitaniums.commidwestsalt.com It is used to regenerate ion-exchange resins that remove calcium and magnesium ions—the primary components of water hardness. cstitaniums.commidwestsalt.com The quality control aspect involves ensuring the salt used for regeneration meets purity standards to avoid fouling the resin and to guarantee the efficiency of the softening process.

Furthermore, the widespread use of this compound as a deicing agent for winter road maintenance has significant environmental quality control implications. consensus.appwarrenswcd.com While effective for safety, the runoff containing high concentrations of chloride can pollute freshwater sources, impacting aquatic ecosystems and drinking water supplies. epa.gov This has led to research into more responsible application methods and the development of alternative deicers, such as those based on magnesium chloride or calcium chloride, which are considered less toxic to the environment in some contexts. midwestsalt.comwarrenswcd.com Monitoring chloride levels in stormwater and receiving water bodies is a key aspect of environmental quality control in regions where road salt is heavily used. epa.gov

Table 2: Applications of this compound in Quality Control

Application Area	Specific Use	Purpose of Quality Control	Relevant Methods/Standards	Reference
Chemical Analysis	Chemical Reagent and Standard	To verify the purity and composition of this compound for its intended use.	ASTM E534 (Standard Test Methods for Chemical Analysis of this compound)	infinitalab.comastm.orgkelid1.ir
Road Maintenance	Deicing Agent	To ensure the product meets specifications for effective ice melting and to monitor environmental impact from runoff.	ASTM D632 (Standard Specification for this compound)	astm.org
Environmental Hydrology	Hydrological Tracer	To characterize water flow paths, velocity, and residence time in environmental systems like rivers and groundwater.	Conductivity monitoring, Ion Chromatography	carleton.eduresearchgate.netnih.gov
Water Treatment	Water Softener Resin Regeneration	To remove hardness ions (calcium, magnesium) from water, ensuring the efficiency of the softening process.	Industrial process monitoring, wastewater treatment to reduce chloride discharge.	cstitaniums.commidwestsalt.com
Food & Beverage	Preservative and Flavor Enhancer	To guarantee product safety, quality, and consistency by controlling microbial growth and flavor profile.	Analysis of chloride content in ingredients and final products.	ntsensors.comconsensus.app

Future Research Directions in Sodium Chloride Science

Integration of Multiscale Modeling and Experimental Approaches in Sodium Chloride Studies

The synergy between computational modeling and experimental validation is paving the way for a more profound understanding of this compound's behavior across various scales. This integrated approach allows researchers to connect molecular-level interactions to macroscopic properties, offering predictive power that can accelerate innovation.

Multiscale modeling encompasses a range of computational techniques, from quantum mechanics and molecular dynamics (MD) that describe interactions at the atomic and molecular level, to coarse-grained (CG) simulations and continuum models that capture larger-scale phenomena. acs.orgnih.gov For instance, MD simulations can elucidate the precise way sodium and chloride ions interact with water molecules and other solutes, while CG models can simulate the self-assembly of larger structures, like micelles in a surfactant solution, over longer timescales. nih.gov

A significant area of research is the study of concentrated saline solutions and their interfaces. For example, a multiscale computational approach has been developed to understand the agglomeration of kaolinite (B1170537) particles in aqueous dispersions, a process critical in areas like oil recovery and environmental remediation. acs.org These simulations, which model interactions from the atomic to the particle level, reveal how salt concentration directly influences the forces between particles. acs.org In pure water, particles tend to form large aggregates, whereas the presence of this compound leads to a greater number of smaller aggregates. acs.org

Experimental techniques such as X-ray diffraction (XRD), scanning electron microscopy (SEM), and various forms of spectroscopy provide essential data to validate and refine these models. mdpi.com In the development of simulated fuels for molten salt reactors, a multiscale approach has been used to investigate the density of complex salt mixtures like NaCl-CeCl₃. mdpi.com This involves estimating density at the macroscopic level (fuel pins), analyzing porosity at the microscopic level (pellets) with techniques like laser microscopy, and examining nanoscale features like crystal defects with XRD. mdpi.com

Future research will likely focus on developing more sophisticated models that can capture even more complex phenomena, such as the crystallization process of NaCl from supersaturated solutions or its role in intricate biological environments. The continuous improvement of computational power and modeling algorithms will enable simulations of larger systems over longer timescales, providing unprecedented insights into the dynamic behavior of this compound.

Sustainable and Energy-Efficient Industrial Processes for this compound Utilization

This compound is a cornerstone of the chemical industry, serving as the primary raw material for the chlor-alkali process, which produces chlorine (Cl₂) and sodium hydroxide (B78521) (NaOH). chemkraft.ircstitaniums.com However, these industrial processes are notoriously energy-intensive. greengoldoman.comsustainability-directory.com The electrolysis of molten this compound in the Downs process to produce sodium metal also consumes significant amounts of energy. sustainability-directory.comcoherentmarketinsights.com Consequently, a major thrust of future research is the development of more sustainable and energy-efficient technologies.

The primary challenge lies in reducing the electricity consumption of electrolysis. chemkraft.irsustainability-directory.com A significant portion of the environmental impact is tied to the source of this electricity, with fossil fuel-based power generation contributing to greenhouse gas emissions. sustainability-directory.com A key research direction is the integration of renewable energy sources, such as solar, wind, or hydropower, to power the electrolysis process, thereby reducing its carbon footprint. chemkraft.irsustainability-directory.com

Process optimization is another critical area. This includes improving the design of electrolytic cells, developing more efficient electrode materials, and implementing heat recovery systems to minimize energy waste. sustainability-directory.com For the chlor-alkali process, advancements in membrane cell technology continue to improve efficiency over older, more hazardous mercury cell and diaphragm cell processes.

Beyond energy consumption, sustainable practices also involve responsible resource management. This includes optimizing the use of raw materials, minimizing waste generation, and implementing closed-loop systems to recycle water and other process chemicals. chemkraft.irgreengoldoman.com For instance, managing the brine sludge, a byproduct of salt purification, is an important environmental consideration.

The table below summarizes key areas of research aimed at improving the sustainability of industrial processes involving this compound.

Research Area	Objective	Key Approaches
Energy Efficiency	Reduce electricity consumption in electrolysis.	- Integration of renewable energy sources (solar, wind). chemkraft.irsustainability-directory.com - Improved electrolytic cell design. sustainability-directory.com - Advanced electrode materials. - Waste heat recovery systems. sustainability-directory.com
Process Chemistry	Develop alternative, less energy-intensive production routes.	- Research into novel catalysts. - Exploring chemical reduction processes as alternatives to electrolysis. sustainability-directory.com
Waste Minimization	Reduce the environmental impact of byproducts.	- Implementation of closed-loop water and chemical recycling. chemkraft.ir - Development of methods to treat and valorize brine sludge.
Carbon Capture	Mitigate greenhouse gas emissions.	- Integration of carbon capture and storage (CCS) technologies with production facilities. coherentmarketinsights.com

Future breakthroughs may come from fundamentally new chemical pathways that avoid traditional electrolysis altogether, potentially using novel catalysts or photochemical methods to produce chlorine and sodium hydroxide from this compound.

Understanding Complex Biological Systems under this compound Salinity Stress

Soil salinization, characterized by high concentrations of soluble salts like this compound, is a major environmental stressor that limits crop productivity worldwide. nih.gov Future research in this area is focused on unraveling the complex molecular, physiological, and biochemical mechanisms that govern how plants and other organisms respond to salinity stress.

High concentrations of NaCl in the soil create a low water potential, making it difficult for plant roots to absorb water, a condition known as osmotic stress. nih.govnih.gov Furthermore, the excessive accumulation of sodium (Na⁺) and chloride (Cl⁻) ions in plant cells can be toxic, disrupting metabolic processes and causing nutritional imbalances. nih.govmdpi.com For instance, Na⁺ can compete with the uptake of essential nutrients like potassium (K⁺) and calcium (Ca²⁺). nih.gov

Plants have evolved various tolerance mechanisms to cope with salinity. These include:

Ion Homeostasis: Actively excluding Na⁺ from root cells or compartmentalizing it into vacuoles to protect sensitive cytoplasmic enzymes. mdpi.com

Osmotic Adjustment: Synthesizing and accumulating organic solutes, known as osmolytes (e.g., proline, soluble sugars), to lower the cell's internal water potential and maintain water uptake. nih.govmdpi.com

Antioxidant Defense: Upregulating antioxidant enzymes to detoxify reactive oxygen species (ROS) that are produced under stress and can damage cellular components. nih.gov

A key area of future research is the genetic and molecular basis of these tolerance traits. By identifying the genes responsible for ion transport, osmotic adjustment, and antioxidant defense, scientists can use genetic engineering and advanced breeding techniques to develop more salt-tolerant crop varieties. For example, understanding the function of specific ion transporters, like the Salt Overly Sensitive (SOS) pathway, is crucial for developing strategies to enhance Na⁺ efflux from cells.

The following table outlines the effects of increasing NaCl concentrations on key physiological parameters in a model plant system, Pisum sativum (pea), as observed in research studies.

NaCl Concentration	Germination Rate	Na⁺ Accumulation	K⁺/Na⁺ Ratio	Proline Content
Control (0 mM)	High	Low	High	Low
Low Salinity (e.g., 100 mM)	Slightly Reduced	Increased	Decreased	Increased
High Salinity (e.g., 400 mM)	Significantly Reduced (e.g., 80% reduction) nih.gov	High	Very Low	Significantly Increased nih.gov

Future studies will increasingly employ "omics" approaches (genomics, proteomics, metabolomics) to gain a holistic view of the plant's response to salt stress. This will help in identifying complex gene networks and metabolic pathways that can be targeted for crop improvement. Furthermore, research into the role of plant-microbe interactions, such as the symbiosis between legumes and nitrogen-fixing bacteria, under saline conditions is a promising avenue for enhancing crop resilience. tandfonline.com

Novel Applications of this compound in Emerging Technologies

Beyond its traditional uses, this compound is finding new and exciting applications in a range of emerging technologies, driven by its unique physical and chemical properties.

One of the most innovative recent applications is the use of molten this compound as a solvent for synthesizing nanocrystals, particularly quantum dots. scitechdaily.com Traditionally, the synthesis of many high-quality nanocrystals, especially those made from elements in groups III and V of the periodic table, was limited by the thermal stability of organic solvents. scitechdaily.com By using molten salt, which can reach much higher temperatures, researchers have been able to create previously inaccessible types of quantum dots. scitechdaily.com This breakthrough opens the door to new materials for applications in advanced electronics, solar cells, and medical imaging. scitechdaily.com

In the field of energy storage, this compound is being used as a templating agent to create advanced materials for sodium-ion batteries. rsc.org These batteries are a promising alternative to lithium-ion batteries, particularly for large-scale energy storage, due to the abundance and low cost of sodium. In one study, a facile NaCl template strategy was used to fabricate a three-dimensional porous honeycomb-like heterostructure of molybdenum disulfide and rhenium disulfide (MoS₂/ReS₂). rsc.org The NaCl crystals act as a mold, and after they are washed away, they leave behind a porous structure that provides a large surface area and enhanced accessibility for sodium ions, improving the battery's performance and stability. rsc.org

This compound is also a key component in the development of advanced functional materials like conductive hydrogels. acs.org These flexible, water-based gels are being designed for applications in wearable sensors, soft robotics, and biomedical devices. The ions from dissolved salts like this compound and potassium chloride within the hydrogel network are essential for its electrical conductivity, allowing the material to sense strain, pressure, and even temperature changes. acs.org

The table below highlights some of these novel applications.

Emerging Technology	Role of this compound	Potential Impact
Nanocrystal Synthesis	High-temperature molten solvent. scitechdaily.com	Creation of novel quantum dots and other nanocrystals for next-generation displays, lasers, and solar cells. scitechdaily.com
Sodium-Ion Batteries	Sacrificial template to create porous electrode structures. rsc.org	Development of high-performance, low-cost batteries for grid-scale energy storage. rsc.org
Conductive Hydrogels	Provides mobile ions (Na⁺, Cl⁻) for electrical conductivity. acs.org	Advanced flexible and wearable sensors for health monitoring and human-machine interfaces. acs.org
Pharmaceutical Formulations	Excipient in vaccines and sterile solutions for injection. openpr.comresearchgate.net	Ensuring the stability and isotonicity of injectable medicines. openpr.com

As research continues, the versatility of this fundamental compound will undoubtedly lead to its integration into even more transformative technologies, reaffirming the enduring importance of this compound in science and engineering.

Q & A

Basic Research Questions

Q. How can I design an experiment to investigate the effect of sodium chloride concentration on seed germination?

• Methodological Approach :

Define Variables : Use NaCl concentrations (e.g., 0%, 2%, 4%, 6%) as the independent variable and germination rate (%) as the dependent variable. Control variables include seed type, temperature, and light exposure .

Measurement : Quantify NaCl solutions using a milligram scale and dissolve in distilled water. Monitor germination daily for 7–14 days.

Replication : Perform trials in triplicate to account for biological variability.

Statistical Analysis : Apply ANOVA to compare mean germination rates across groups.

• Key Consideration : Pre-soak seeds in NaCl solutions to ensure uniform salinity exposure .

Q. What is a reliable method to determine the concentration of an unknown NaCl solution in a lab setting?

• Methodological Approach :

Argentometric Titration : Use AgNO₃ solution to precipitate Cl⁻ ions. Measure [Ag⁺] via spectroscopy or electrochemical sensors, leveraging the solubility product (Ksp = 1.83 × 10⁻¹⁰) to calculate [Cl⁻] .

Standard Curve : Prepare NaCl standards (e.g., 0.1–1.0 M) and plot [Ag⁺] vs. [Cl⁻] for calibration.

Validation : Cross-check results with gravimetric analysis (e.g., evaporating solvent and weighing residual NaCl) .

Q. How do I prepare a this compound standard solution for analytical experiments?

• Protocol :

Weighing : Use high-purity NaCl (e.g., Suprapur®) and a calibrated balance. For 20 g/L Cl⁻, dissolve 32.9 g NaCl in 1 L distilled water .

Volumetric Flask : Ensure the flask is compliance-checked to avoid volumetric errors.

Quality Control : Verify concentration via ion-selective electrodes or Mohr titration .

Advanced Research Questions

Q. How does this compound concentration influence protease production in halophilic bacteria?

• Experimental Design :

Strain Selection : Use Bacillus luteus H11 or similar halophiles.

Growth Media : Vary NaCl concentrations (1%–9%) in nutrient broth. Monitor protease activity via casein hydrolysis assays .

Optimization : Identify peak production ranges (e.g., 4%–5% NaCl) using response surface methodology (RSM) .

• Contradictions : Some studies report protease inhibition above 6% NaCl, highlighting species-specific tolerance; always include negative controls .

Q. How can experimental design optimize the dielectric properties of NaCl-ethanol blends?

• Methodology :

Central Composite Design (CCD) : Test variables like NaCl concentration (0%–5%), ethanol concentration (0%–10%), and temperature (20°C–90°C) .

Response Variables : Measure dielectric constant (ε') and loss factor (ε'') using a calibrated impedance analyzer.

Optimization : Derive ideal conditions via RSM (e.g., 2.21% NaCl, 4.64% ethanol, 87°C) to maximize energy conversion efficiency .

Q. What advanced techniques characterize submicron this compound particles for food science applications?

• Protocol :

Nanospray Drying : Produce submicron NaCl particles using a Büchi Nano Spray Dryer B-90. Optimize parameters (inlet temperature, airflow) .

Particle Analysis : Use dynamic light scattering (DLS) for size distribution and SEM for morphology .

Sensory Testing : Compare saltiness perception of submicron vs. bulk NaCl in model foods (e.g., cheese crackers) .

Data Contradictions & Resolution

Q. How should researchers address discrepancies in NaCl's role in microbial growth studies?

• Case Example : While NaCl (4%–5%) enhances protease in Bacillus luteus , it inhibits non-halophiles like E. coli.
• Resolution :

Contextualize Mechanisms : Distinguish between osmoregulation in halophiles vs. plasmolysis in non-adapted species.

Replicate Conditions : Ensure media pH, temperature, and nutrient availability match original studies .

Q. Why do dielectric properties of NaCl-ethanol blends vary across studies?

• Factors :

• Impurities : Trace ions (e.g., Mg²⁺) alter conductivity. Use ultrapure NaCl .
• Temperature Gradients : Ensure uniform heating during measurements .

Tables for Reference

NaCl Concentration	Germination Rate (%)	Source
0%	95 ± 3
2%	80 ± 5
6%	20 ± 8

Optimized Dielectric Parameters	Value
NaCl Concentration	2.21%
Ethanol Concentration	4.64%
Temperature	87°C
Dissipation Factor (tan δ)	0.45